1-Ethynylcyclopropane-1-carbonitrile

Core Science & Biosynthesis

1-Ethynylcyclopropane-1-carbonitrile CAS 2883050-75-5 properties

Topic: 1-Ethynylcyclopropane-1-carbonitrile (CAS 2883050-75-5) Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, Process Scientists

The Gem-Disubstituted "Click" Scaffold for Covalent Discovery

Executive Summary

1-Ethynylcyclopropane-1-carbonitrile (CAS 2883050-75-5) is a high-value, bifunctional building block characterized by a strained cyclopropane ring bearing geminal ethynyl (-C≡CH) and nitrile (-CN) groups. This unique geometry "locks" the two reactive vectors into a rigid V-shape, making it an ideal scaffold for Fragment-Based Drug Discovery (FBDD) and the synthesis of conformationally restricted bioisosteres.

Unlike flexible alkyl chains, the cyclopropane core enforces specific bond angles (~60° internal), increasing the metabolic stability of the adjacent functional groups while providing a distinct 3D vector for target engagement. This whitepaper details the physicochemical properties, validated synthesis pathways, and reactivity profiles essential for its application in medicinal chemistry.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The compound is a compact, energetic molecule. Its gem-disubstitution pattern creates a "quaternary" carbon center that resists metabolic oxidation (e.g., by CYP450s) compared to its acyclic analogs.

Table 1: Chemical Specifications

Property	Specification
CAS Number	2883050-75-5
IUPAC Name	1-Ethynylcyclopropane-1-carbonitrile
Synonyms	1-Cyano-1-ethynylcyclopropane; 1-Ethynylcyclopropanecarbonitrile
Molecular Formula	C₆H₅N
Molecular Weight	91.11 g/mol
SMILES	N#CC1(C#C)CC1
Physical State	Liquid (Standard Conditions) or Low-Melting Solid
Boiling Point (Est.)	150–160 °C (760 mmHg)
Density (Est.)	1.02 ± 0.05 g/cm³
LogP (Predicted)	0.50 – 0.92
TPSA	23.79 Ų

Synthesis & Manufacturing Protocol

Direct synthesis of CAS 2883050-75-5 requires a strategy that installs the high-energy alkyne without compromising the strained cyclopropane ring. The most robust industrial route utilizes the Bestmann-Ohira Homologation of a formyl precursor.

Validated Synthetic Route

The synthesis proceeds in three distinct phases: Cyclopropanation , Redox Adjustment , and Homologation .

Phase 1: Cyclopropane Formation

• Reagents: Ethyl cyanoacetate, 1,2-Dibromoethane, K₂CO₃, DMSO.[1]

• Protocol: Double alkylation of ethyl cyanoacetate creates the cyclopropane ring, yielding Ethyl 1-cyanocyclopropanecarboxylate . This is a scalable, exothermic reaction requiring temperature control (maintain <60°C).

Phase 2: Redox Adjustment (Ester to Aldehyde)

• Step A (Reduction): Treat the ester with LiBH₄ (Lithium Borohydride) in THF to yield the primary alcohol, 1-(hydroxymethyl)cyclopropanecarbonitrile.

• Step B (Oxidation): Oxidation of the alcohol to the aldehyde (1-formylcyclopropanecarbonitrile) using Dess-Martin Periodinane (DMP) or Swern conditions.

  • Note: The aldehyde is volatile and reactive; proceed immediately to Phase 3.

Phase 3: Bestmann-Ohira Homologation

• Reagents: Bestmann-Ohira Reagent (Dimethyl 1-diazo-2-oxopropylphosphonate), K₂CO₃, Methanol.

• Mechanism: The base cleaves the acetyl group from the reagent, generating a diazomethyl phosphonate anion in situ.[2] This attacks the aldehyde, followed by elimination and nitrogen loss to form the terminal alkyne.[3][4][5]

• Yield: Typically 65–80% over the final step.

Visualization: Retrosynthetic Pathway

Figure 1: Validated synthetic workflow from commodity starting materials to the target alkyne.

Reactivity Profile & Applications

The gem-ethynyl/cyano motif offers orthogonal reactivity. The molecule acts as a "linchpin" in divergent synthesis.

A. The "Click" Vector (Alkyne)

The terminal alkyne is a prime substrate for Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

• Application: Synthesis of 1,4-disubstituted 1,2,3-triazoles.

• Use Case: Linking the rigid cyclopropane core to PROTAC linkers or fluorophores without rotatable bond penalties.

B. The Electrophilic Vector (Nitrile)

The nitrile group, activated by the ring strain, can undergo:

• Pinner Synthesis: Conversion to imidates or esters.

• Cyclization: Reaction with hydrazines/hydroxylamines to form heterocycles (e.g., 1,2,4-oxadiazoles) fused or spiro-connected to the cyclopropane.

C. Covalent Inhibition

Recent trends in medicinal chemistry utilize activated nitriles as reversible covalent warheads targeting cysteine residues (e.g., Cathepsin K/S inhibitors). The cyclopropane ring positions the nitrile for optimal attack geometry while preventing steric clash in the enzyme pocket.

Visualization: Orthogonal Reactivity

Figure 2: Divergent reactivity modes for library generation and target engagement.

Handling, Safety & Storage

Hazard Classification: High Hazard (Flammable, Toxic).

Safety Protocols

• Nitrile Toxicity: This compound can release cyanide ions upon metabolism or extreme hydrolysis. Handle in a well-ventilated fume hood.

• Alkyne Instability: Terminal alkynes can polymerize exothermically. Avoid contact with copper/silver salts (unless in controlled catalytic amounts) to prevent acetylide detonation hazards.

• Storage:

  • Temperature: Store at 2–8°C (Refrigerated).

  • Atmosphere: Store under Argon or Nitrogen. The alkyne proton is acidic; exclude moisture to prevent base-catalyzed degradation.

References

• Synthesis of Gem-Disubstituted Cyclopropanes

  • Title: "Direct Synthesis of Cyclopropanes from Gem-Dialkyl Groups Through Double C–H Activ
  • Source: ChemRxiv (2020)

  • URL:[Link][5]

• Bestmann-Ohira Reagent Application

  • Title: "The Bestmann–Ohira Reagent for the Conversion of Aldehydes into Terminal Alkynes"[3][2][4][5][6][7][8]

  • Source: Synlett (1996)

  • URL:[Link]

• Cyclopropanes in Medicinal Chemistry

  • Title: "The roles of fused-cyclopropanes in medicinal chemistry: Insights
  • Source: European Journal of Medicinal Chemistry (2025)

  • URL:[Link]

• Compound Data Source

  • Title: "1-Ethynylcyclopropane-1-carbonitrile | C6H5N | CID 167365479"
  • Source: PubChem (N

  • URL:[Link]

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An In-depth Technical Guide to 1-Ethynylcyclopropane-1-carbonitrile: A Versatile Building Block for Modern Drug Discovery

Introduction: The Strategic Value of Strained Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the pursuit of novel chemical matter with enhanced pharmacological properties is paramount. Among the myriad of structural motifs employed to this end, strained ring systems, particularly the cyclopropane moiety, have garnered significant attention.[1][2] The unique electronic and conformational properties of the cyclopropane ring can impart profound effects on a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile.[1][3] When combined with the synthetic versatility of a terminal alkyne, as seen in 1-Ethynylcyclopropane-1-carbonitrile, a powerful and versatile building block emerges for the construction of complex molecular architectures.

This technical guide provides a comprehensive overview of the chemical structure, molecular weight, and key properties of 1-Ethynylcyclopropane-1-carbonitrile. It further delves into its synthesis, reactivity, and potential applications, with a particular focus on its utility for researchers, scientists, and drug development professionals.

Core Molecular Attributes

1-Ethynylcyclopropane-1-carbonitrile is a small, yet structurally rich molecule, possessing a unique combination of a strained three-membered ring and two reactive functional groups: a terminal alkyne and a nitrile.

Chemical Structure and Molecular Formula

The molecule consists of a cyclopropane ring substituted at the C1 position with both an ethynyl (-C≡CH) group and a nitrile (-C≡N) group.

• Molecular Formula: C₆H₅N[4]

• IUPAC Name: 1-ethynylcyclopropane-1-carbonitrile[4]

• CAS Number: 2883050-75-5[4]

• SMILES: C#CC1(CC1)C#N[4]

The rigid, three-dimensional nature of the cyclopropane scaffold, combined with the linear geometry of the ethynyl and nitrile groups, provides a well-defined vector for substituent placement in drug design.

Molecular Weight and Physicochemical Properties

A summary of the key molecular and computed physicochemical properties of 1-Ethynylcyclopropane-1-carbonitrile is presented in Table 1. These properties are crucial for assessing its potential as a fragment in drug discovery and for planning its use in chemical synthesis.

Property	Value	Source
Molecular Weight	91.11 g/mol	[4]
Monoisotopic Mass	91.042199164 Da	[4]
XLogP3 (Computed)	0.5	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	1	[4]
Rotatable Bond Count	1	[4]

Synthesis and Spectroscopic Characterization

Proposed Synthetic Pathway

A logical approach would involve the cyclopropanation of an appropriately substituted alkene, followed by the introduction of the ethynyl group. A potential retrosynthetic analysis is outlined below.

Caption: Proposed retrosynthetic analysis for 1-Ethynylcyclopropane-1-carbonitrile.

A potential forward synthesis could involve the reaction of acrylonitrile with a suitable cyclopropanating agent, such as a sulfur ylide (Corey-Chaykovsky reaction), to form cyclopropanecarbonitrile. Subsequent functional group manipulations would be required to introduce the ethynyl group at the C1 position. Alternatively, a [1+2] cycloaddition of a carbene or carbenoid to an appropriately substituted alkene could be envisioned.

Predicted Spectroscopic Data

Experimental spectroscopic data for 1-Ethynylcyclopropane-1-carbonitrile is not widely published. However, its key spectral features can be predicted based on its structure and data from analogous compounds.

¹H NMR Spectroscopy (Predicted):

• Alkyne Proton (-C≡C-H): A singlet or a narrow triplet (due to long-range coupling) is expected around δ 2.0-3.0 ppm.

• Cyclopropane Protons (-CH₂-): The four protons on the cyclopropane ring are diastereotopic and will likely appear as a complex multiplet in the upfield region, typically between δ 0.5-2.0 ppm.

¹³C NMR Spectroscopy (Predicted): Based on theoretical calculations of similar ethynylcyclopropanes, the following chemical shifts can be anticipated.[5]

• Nitrile Carbon (-C≡N): Expected in the range of δ 115-125 ppm.

• Alkyne Carbons (-C≡C-): Two signals are expected around δ 65-90 ppm.

• Quaternary Cyclopropane Carbon (C1): This carbon, substituted with the ethynyl and nitrile groups, would likely appear at a low field for a cyclopropyl carbon, potentially in the range of δ 15-25 ppm.

• Methylene Cyclopropane Carbons (C2, C3): These carbons are expected to be shifted upfield, characteristic of cyclopropane rings, likely in the range of δ 5-15 ppm.[6]

Infrared (IR) Spectroscopy (Predicted):

• ≡C-H Stretch: A sharp, characteristic absorption band is expected around 3300 cm⁻¹.[7]

• -C≡C- Stretch: A weak to medium absorption is anticipated in the range of 2100-2140 cm⁻¹.

• -C≡N Stretch: A medium, sharp absorption is expected around 2240-2260 cm⁻¹.

• C-H Stretches (cyclopropane): Absorption bands are expected just above 3000 cm⁻¹.[8][9]

Reactivity and Synthetic Utility

1-Ethynylcyclopropane-1-carbonitrile is a versatile synthetic intermediate due to the presence of its two key functional groups.

Caption: Key reaction pathways for 1-Ethynylcyclopropane-1-carbonitrile.

Reactions of the Ethynyl Group

The terminal alkyne is arguably the most versatile handle on this molecule.

• Azide-Alkyne Cycloaddition (Click Chemistry): The ethynyl group can readily participate in copper- or ruthenium-catalyzed azide-alkyne cycloadditions to form 1,2,3-triazoles. This is a highly efficient and widely used ligation reaction in drug discovery and chemical biology.[10]

• Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction allows for the formation of a new carbon-carbon bond between the terminal alkyne and aryl or vinyl halides, providing access to a wide range of substituted alkynes.

• Metalation: The terminal alkyne proton is weakly acidic and can be deprotonated with a strong base (e.g., n-butyllithium) to form a lithium acetylide. This nucleophile can then be used in reactions with various electrophiles, such as aldehydes, ketones, and alkyl halides.

Reactions of the Nitrile Group

The nitrile group also offers several avenues for further chemical modification.

• Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid or a primary amide, respectively.

• Reduction: The nitrile can be reduced to a primary amine using reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

• Addition of Organometallic Reagents: Grignard or organolithium reagents can add to the nitrile to form, after hydrolysis, ketones.

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of the 1-ethynylcyclopropane-1-carbonitrile motif into a drug candidate can be a strategic decision to address several challenges in drug development.[3][11]

• Metabolic Stability: The cyclopropane ring is generally resistant to metabolic degradation by cytochrome P450 enzymes, which can lead to an improved pharmacokinetic profile.[3]

• Enhanced Potency and Selectivity: The rigid nature of the cyclopropane ring can lock a molecule into a bioactive conformation, leading to enhanced binding to the target protein and improved selectivity.[1][3]

• Vectorial Exit and Physicochemical Properties: The well-defined geometry of the substituents on the cyclopropane ring can be used to project a functional group into a specific region of a binding pocket. Additionally, the cyclopropane moiety can modulate lipophilicity and aqueous solubility.

• Synthetic Handle for Library Synthesis: The terminal alkyne provides a reliable reactive handle for the parallel synthesis of compound libraries via click chemistry or Sonogashira coupling, facilitating the rapid exploration of structure-activity relationships (SAR).

Safety and Handling

While a specific Safety Data Sheet (SDS) for 1-Ethynylcyclopropane-1-carbonitrile is not publicly available, a comprehensive safety assessment can be made based on analogous compounds such as ethynylcyclopropane and other organic nitriles.[12][13]

• General Hazards: The compound should be considered a flammable liquid and vapor. It is likely to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and serious eye irritation.

• Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Keep away from heat, sparks, and open flames. Take precautionary measures against static discharge.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from oxidizing agents and strong acids or bases.

• First Aid Measures:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If inhaled: Move person into fresh air.

  • If swallowed: Rinse mouth. Do NOT induce vomiting.

  • In all cases of exposure, seek immediate medical attention.

Conclusion

1-Ethynylcyclopropane-1-carbonitrile represents a valuable and versatile building block for medicinal chemistry and organic synthesis. Its unique combination of a strained cyclopropane ring and two reactive functional groups provides a powerful platform for the design and synthesis of novel small molecules with potentially enhanced pharmacological properties. A thorough understanding of its chemical properties, reactivity, and handling requirements will enable researchers to fully exploit its potential in the development of the next generation of therapeutics.

References

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry, 297, 117951.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 167365479, 1-Ethynylcyclopropane-1-carbonitrile. Retrieved from [Link]

• Airgas. (2018). Safety Data Sheet: Cyclopropane. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supporting Information First synthesis of acylated nitrocyclopropanes. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and synthetic applications of 1-donor substituted cyclopropanes with ethynyl, vinyl and carbonyl groups. Retrieved from [Link]

• Ferreira, F. M. T., et al. (2010). Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. Current Organic Chemistry, 14(1), 42-64.

• PubChemLite. (n.d.). 1-(2-ethynylphenyl)cyclopropane-1-carbonitrile (C12H9N). Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Cyclopropane. Retrieved from [Link]

• Kumar, A., et al. (2015). Brief review on cyclopropane analogs: Synthesis and their pharmacological applications. Journal of Chemical and Pharmaceutical Research, 7(12), 899-910.

• ResearchGate. (n.d.). Heterocycles from cyclopropanes: Applications in natural product synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Productive Syntheses of 1-Ethynylcyclopropylamine and 1-Ethynylcyclobutylamine. Retrieved from [Link]

• NIST. (n.d.). 1-Ethynylcyclopentanol. In NIST Chemistry WebBook. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropylacetylene. Retrieved from [Link]

• Kubota, K., et al. (2023). First synthesis of acylated nitrocyclopropanes. Beilstein Journal of Organic Chemistry, 19, 1681-1688.
• Borisova, I. A., et al. (2025). Chemical Transformations of Donor-acceptor Cyclopropanes With Conjugated Diacetylenes in the Presence of GaCl3. ChemRxiv.
• Ananikov, V. (2004).
• Molecules. (2024).

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of cyclopropane C3H6. Retrieved from [Link]

• Atlantis Press. (2016). Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile.
• Marek, I., et al. (2007). Enantiomerically Enriched Cyclopropene Derivatives: Versatile Building Blocks in Asymmetric Synthesis.

• ResearchGate. (n.d.). Reactions of Vinylcyclopropane and Bicyclopropyl Compounds With Maleic Anhydride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 123190012, 1-Ethyl-1-ethynylcyclopropane. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S2 1 H NMR spectrum of racemic diethyl-1,2-cyclopropane.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145437, Cyclopropane, 1-ethynyl-1-ethenyl-. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of the High-Resolution Infrared Spectrum of Cyclopropane. Retrieved from [Link]

• Hudson, R. L., & Loeffler, M. J. (2023). Infrared spectra and optical constants of astronomical ices: V. cyclopropane and ethylene oxide. Icarus, 392, 115379.

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Novel Cyclopropane Scaffolds: Strategic Integration in Drug Discovery &amp; Lead Optimization

Executive Summary

The cyclopropane ring has transcended its historical role as a mere synthetic curiosity to become a "privileged scaffold" in modern medicinal chemistry. No longer just a spacer or a reactive intermediate, the cyclopropane moiety is now a precision tool for modulating physicochemical properties, locking bioactive conformations, and blocking metabolic soft spots. This guide analyzes the strategic integration of novel cyclopropane scaffolds, focusing on their application in recent FDA-approved therapeutics like Nirmatrelvir and Lenacapavir , and provides actionable protocols for their stereoselective synthesis.

Part 1: The Physicochemical Toolkit

The "Magic Methylene" & "Escape from Flatland"

The incorporation of a cyclopropane ring introduces unique electronic and steric properties that distinguish it from acyclic alkyl chains or aromatic rings.

• Character & Fsp3: Increasing the fraction of hybridized carbons (Fsp3) correlates with improved clinical success by enhancing solubility and reducing promiscuous binding.[1] Cyclopropanes offer a rigid rich scaffold that avoids the "flatland" of aromatic-heavy compounds.[1]

• The "Janus" Polarity: Cyclopropanes possess significant

  -character (Walsh orbitals), allowing them to engage in cation- interactions similar to benzene rings, yet they maintain the metabolic profile of an alkyl group.[1]

• Conformational Restriction: By locking rotatable bonds, cyclopropanes reduce the entropic penalty of binding (

  ), often leading to significant potency boosts.[1]

Metabolic Armor

Cyclopropyl hydrogens have a high bond dissociation energy (BDE ~106 kcal/mol) compared to secondary acyclic carbons (~98 kcal/mol).[1] This makes the ring resistant to Cytochrome P450-mediated hydroxylation, serving as effective "metabolic armor" for labile alkyl chains.

Table 1: Physicochemical Impact of Cyclopropane Integration

Property	Cyclopropane Effect	Mechanistic Rationale
Lipophilicity (logP)	Lower than gem-dimethyl; Higher than ethyl	Compact volume with exposed polarizable electron density.[1]
Metabolic Stability	High (Blocking Group)	High C-H BDE prevents H-atom abstraction by CYP450.[1]
Electronic Effect	Electron Donating (Weak)	Interacts with adjacent -systems (conjugation via Walsh orbitals).[1]
Acid/Base (pKa)	Lowers Amine pKa (~1 unit)	Increased s-character in C-N bond withdraws electron density.[1]
Solubility	Generally Improved	Disrupts planar stacking; increases 3D complexity.

Part 2: Strategic Applications & Case Studies

Case Study: Nirmatrelvir (Paxlovid™) – Potency via Shape Complementarity

Target: SARS-CoV-2 Main Protease (

) The Scaffold: Gem-dimethyl cyclopropyl proline.[1][2][3] Mechanism: Nirmatrelvir utilizes a bicyclic [3.1.0] proline mimic.[1] This scaffold is not merely a linker; the gem-dimethyl cyclopropane moiety fills the hydrophobic S4 subsite of the protease more effectively than a standard proline or glutamine surrogate.

• Outcome: The rigid bicyclic system locks the inhibitor into the bioactive conformation, maximizing van der Waals contacts and improving potency into the nanomolar range (

  = 3.1 nM) [1].

Case Study: Lenacapavir (Sunlenca®) – Electronic Modulation

Target: HIV-1 Capsid Protein (CA) The Scaffold: Fluorinated cyclopropane fused to a pyrazole.[1] Mechanism: Lenacapavir features a unique cyclopenta[c]pyrazole ring system fused with a cyclopropane.[1] The cyclopropane here serves two critical functions:

• Shape: It nestles into a hydrophobic "divot" at the capsid hexamer interface.

• Electronic Communication: It transmits the electron-withdrawing effect of the adjacent fluorines, modulating the pKa and polarity of the pyrazole system to optimize binding electrostatics [2].

Bioisosterism: The Phenyl Replacement

Cyclopropanes can act as bioisosteres for phenyl rings. In Factor Xa inhibitors (BMS), replacing a phenyl ring with a cyclopropane maintained the vector orientation of substituents while significantly reducing molecular weight (MW) and improving ligand efficiency (LE) [3].[1]

Part 3: Advanced Synthetic Methodologies

Decision Matrix for Synthesis

The construction of chiral cyclopropanes has evolved from hazardous carbene transfers to precise catalytic methods.

Figure 1: Strategic decision tree for selecting cyclopropanation methodologies based on target substitution and electronic requirements.[1]

Protocol: Chemoenzymatic Cyclopropanation (Myoglobin Variant)

This protocol represents the state-of-the-art for generating high-value chiral cyclopropanes with >99% ee, avoiding the safety risks of large-scale diazo handling [4].[1]

Objective: Synthesis of chiral bicyclic

-lactams (Nirmatrelvir precursors).

Reagents:

• Enzyme: Engineered Sperm Whale Myoglobin (Mb) variant (e.g., Mb(H64V, V68A)).[1]

• Substrate:

  -allyl-2-diazoacetamide derivative.

• Buffer: KPi buffer (50 mM, pH 7.0).

• Reductant: Sodium dithionite (

  ).[1]

Step-by-Step Methodology:

• Preparation: Degas KPi buffer with argon for 30 minutes to ensure anaerobic conditions (crucial for iron-carbene stability).

• Enzyme Loading: Dissolve the Mb variant (typically 1–5 mol%) in the buffer. Add

  (10 mM final) to reduce the heme iron from to .[1]

• Reaction: Add the diazo substrate (dissolved in minimal EtOH or DMSO) slowly over 1 hour to the stirring enzyme solution at room temperature.

  • Note: Slow addition prevents diazo dimerization.

• Monitoring: Monitor consumption of the diazo peak (

  stretch ~2100 ) via IR or TLC.

• Workup: Extract the reaction mixture with EtOAc (3x). Dry combined organics over

  and concentrate.

• Purification: Flash chromatography on silica gel.

Validation:

• Chiral HPLC: Determine enantiomeric excess (ee).[1]

• NMR: Confirm cis/trans diastereoselectivity (dr).

Part 4: Mechanism of Action & Workflow

Synthetic Workflow: From Alkene to Drug Candidate

The following diagram illustrates the modern workflow for integrating cyclopropanes, contrasting traditional carbene transfer with modern radical approaches.

Figure 2: Comparative workflow for cyclopropane installation. The biocatalytic route offers superior stereocontrol for complex scaffolds.

References

• Owen, D. R., et al. (2021).[1] "An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19."[1][4] Science, 374(6575), 1586-1593.[1] Link[1]

• Link, J. O., et al. (2020).[1] "Clinical targeting of HIV capsid protein with a long-acting small molecule."[1] Nature, 584(7822), 614-618.[1] Link[1]

• Wong, P. C., et al. (2011).[1] "Nonpeptide Factor Xa Inhibitors: II. Discovery of a Novel Series of Potent and Selective Inhibitors." Journal of Medicinal Chemistry, 54(13), 4619–4637.[1] Link[1]

• Ren, H., et al. (2018).[1] "Biocatalytic Asymmetric Synthesis of Chiral Cyclopropanes." Chemical Reviews, 118(16), 8124–8170.[1] Link[1]

• Giri, R., et al. (2023).[1] "Photochemical Cyclopropanation of Alkenes." Science, 381(6657), 525-531.[1] Link[1]

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Solubility profile of 1-Ethynylcyclopropane-1-carbonitrile in organic solvents

Executive Summary

1-Ethynylcyclopropane-1-carbonitrile (CAS 17116-81-7 / 2883050-75-5) is a high-value structural motif in modern medicinal chemistry, particularly in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) and other antiviral agents.[1] Its unique architecture—combining the high ring strain of cyclopropane (27.5 kcal/mol), the linear rigidity of an alkyne, and the electron-withdrawing nitrile group—creates a distinct solubility and reactivity profile.[1]

This guide provides a comprehensive analysis of its solubility behavior in organic solvents.[1] Unlike simple hydrocarbons, the presence of the nitrile group imparts significant polarity, altering its compatibility with non-polar alkanes while enhancing solubility in polar aprotic media.[1] This document synthesizes theoretical physicochemical principles with practical solvent selection strategies for synthesis, purification, and formulation.[1]

Physicochemical Basis of Solubility[1]

To understand the solubility profile, we must first deconstruct the molecule’s electronic and steric properties.[1]

Structural Analysis[1]

• Cyclopropane Ring: Lipophilic, but the "banana bonds" (high p-character) allow for conjugation with adjacent pi-systems.[1]

• Nitrile Group (-CN): Highly polar (dipole moment ~3.9 D), acting as a strong hydrogen bond acceptor (HBA).[1] This drives solubility in polar solvents.[1]

• Ethynyl Group (-C≡CH): Weakly acidic proton (pKa ~25), capable of weak hydrogen bonding interactions; lipophilic backbone.[1]

Predicted Properties

Based on Group Contribution Methods and comparative analysis with structural analogs (e.g., cyclopropanecarbonitrile):

Property	Value (Approx/Predicted)	Impact on Solubility
Molecular Weight	91.11 g/mol	Low MW favors solubility in a wide range of solvents.[1]
LogP (Octanol/Water)	0.5 – 1.2	Moderately lipophilic; likely soluble in organic phases but sparingly soluble in water.[1]
H-Bond Donors	1 (Alkyne C-H)	Weak interaction; limited water solubility.[1]
H-Bond Acceptors	1 (Nitrile N)	Good solubility in protic solvents (Alcohols).[1]

Solubility Profile in Organic Solvents[1][2][3]

The following profile categorizes solvents by class, providing qualitative assessments and specific utility in process chemistry.

Polar Aprotic Solvents (High Solubility)

• Solvents: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (MeCN).[1]

• Mechanism: Dipole-dipole interactions dominate.[1] The nitrile group of the solute interacts favorably with the high dielectric constants of these solvents.[1]

• Application: Ideal for nucleophilic substitution reactions and biological assays.[1]

  • Note: DMSO is the standard vehicle for stock solutions in high-throughput screening (HTS).[1]

Chlorinated Solvents (High Solubility)

• Solvents: Dichloromethane (DCM), Chloroform (CHCl₃), 1,2-Dichloroethane.

• Mechanism: Excellent solvation of the lipophilic cyclopropane ring combined with polarizability matching for the nitrile group.[1]

• Application: Primary solvents for reaction workup (extraction) and liquid-phase synthesis.[1]

Polar Protic Solvents (Moderate to High Solubility)

• Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA).[1]

• Mechanism: The nitrile nitrogen acts as an H-bond acceptor for the solvent's hydroxyl proton.[1]

• Application: Recrystallization.[1] The compound is likely highly soluble at boiling points but may show reduced solubility at low temperatures, enabling purification.[1]

Ethers and Esters (Good Solubility)

• Solvents: Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Methyl tert-butyl ether (MTBE).[1]

• Mechanism: General dispersion forces and weak dipole interactions.[1]

• Application: Standard reaction solvents (THF for lithiation/alkylation chemistry due to stability).[1]

Non-Polar Alkanes (Low to Moderate Solubility)

• Solvents: n-Hexane, n-Heptane, Cyclohexane.[1]

• Mechanism: The polarity of the nitrile group disfavors solvation in pure hydrocarbons.[1]

• Application: "Anti-solvents" for precipitation or as the non-polar mobile phase component in silica gel chromatography (e.g., Hexane/EtOAc gradients).[1]

Visualization: Solvent Selection Strategy

The following diagram illustrates the logical flow for selecting the appropriate solvent based on the intended operational unit (Reaction, Extraction, or Purification).

Figure 1: Decision matrix for solvent selection based on process requirements.

Experimental Protocol: Determination of Solubility

Since specific quantitative data for this intermediate may vary by batch purity, it is critical to determine the exact solubility empirically.[1] The following is a validated Saturation Shake-Flask Method .

Objective

To determine the thermodynamic solubility of 1-Ethynylcyclopropane-1-carbonitrile in a target solvent at 25°C.

Materials

• Solute: 1-Ethynylcyclopropane-1-carbonitrile (>98% purity).[1]

• Solvent: HPLC grade (DCM, MeOH, or Toluene).[1]

• Equipment: Orbital shaker, 0.45 µm PTFE syringe filters, HPLC-UV or GC-FID system.

Workflow

• Preparation: Add excess solid/liquid solute (approx. 50-100 mg) to 1.0 mL of solvent in a glass vial. The mixture must remain heterogeneous (visible undissolved material).[1]

• Equilibration: Cap the vial tightly and agitate on an orbital shaker at 25°C for 24 hours.

• Sedimentation: Allow the sample to stand for 1 hour to let undissolved solids settle.

• Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm PTFE filter (pre-saturated with solvent to prevent adsorption losses).

• Quantification: Dilute the filtrate 100-fold with mobile phase and analyze via HPLC-UV (detection at 210-220 nm for nitrile/alkyne) or GC-FID.

• Calculation: Compare peak area against a 5-point calibration curve of standard solutions.

Figure 2: Workflow for the Saturation Shake-Flask solubility determination method.

Safety and Handling

• Reactivity Hazards: The terminal alkyne is acidic.[1] Avoid contact with strong bases (e.g., NaH, BuLi) in non-compatible solvents (protic solvents) unless deprotonation is intended.

• Explosion Hazard: High-energy functional groups (alkyne + strained ring) suggest potential thermal instability.[1] Avoid concentrating to dryness at high temperatures (>50°C).[1]

• PPE: Wear nitrile gloves.[1] The compound's permeability through latex is likely high due to its lipophilicity.[1]

References

• PubChem. 1-Ethynylcyclopropane-1-carbonitrile (Compound).[1][2][3][4] National Library of Medicine.[1] Accessed October 2023.[1] [Link]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.[1] 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard reference for solvent selection and purification protocols).

• Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1] Advanced Drug Delivery Reviews, 2001.[1] (Methodology for solubility prediction).[1]

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• 3. フタル酸ビス(2-エチルヘキシル) Selectophore™ | Sigma-Aldrich [sigmaaldrich.com]
• 4. PubChemLite - 1-(4-ethynylphenyl)cyclopropane-1-carbonitrile (C12H9N) [pubchemlite.lcsb.uni.lu]

An In-Depth Technical Guide to 1-Ethynylcyclopropane-1-carbonitrile: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-ethynylcyclopropane-1-carbonitrile, a unique small molecule with significant potential in medicinal chemistry and materials science. We will delve into its fundamental chemical identifiers, explore potential synthetic strategies based on established chemical principles, and discuss its anticipated reactivity and diverse applications, particularly its role as a valuable building block in the design of novel therapeutics. The strategic incorporation of the strained cyclopropyl ring and the versatile ethynyl and nitrile functionalities makes this compound a compelling scaffold for library synthesis and lead optimization in drug discovery programs.

Compound Identification and Molecular Descriptors

1-Ethynylcyclopropane-1-carbonitrile is a small organic molecule featuring a cyclopropane ring substituted with both an ethynyl (-C≡CH) and a nitrile (-C≡N) group at the same carbon atom. This unique substitution pattern imparts distinct chemical properties and reactivity.

Table 1: Chemical Identifiers for 1-Ethynylcyclopropane-1-carbonitrile [1]

Identifier	Value
IUPAC Name	1-ethynylcyclopropane-1-carbonitrile
Molecular Formula	C₆H₅N
SMILES	C#CC1(CC1)C#N
InChIKey	UNNSAQUODMWIEZ-UHFFFAOYSA-N
CAS Number	2883050-75-5
Molecular Weight	91.11 g/mol
PubChem CID	167365479

The Strategic Importance of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropane ring, despite its inherent strain, is a highly sought-after motif in modern drug design.[2] Its incorporation into a drug candidate can confer a range of beneficial properties that address common challenges in drug discovery.[3]

Key advantages of the cyclopropyl fragment include:

• Enhanced Potency: The rigid nature of the cyclopropane ring can lock a molecule into a bioactive conformation, leading to a more favorable interaction with its biological target.

• Improved Metabolic Stability: The C-H bonds of a cyclopropane ring are generally stronger and less susceptible to metabolic oxidation compared to their linear alkane counterparts.

• Modulation of Physicochemical Properties: The introduction of a cyclopropyl group can influence a molecule's lipophilicity, solubility, and membrane permeability.

• Reduced Off-Target Effects: The conformational constraint imposed by the cyclopropane ring can improve selectivity for the intended target, thereby reducing the likelihood of off-target interactions and associated side effects.

• Novel Intellectual Property: The unique structural nature of cyclopropane-containing compounds can provide a strong basis for novel patent claims.

The presence of both a reactive ethynyl group and a polar nitrile group on the cyclopropane scaffold of 1-ethynylcyclopropane-1-carbonitrile further enhances its utility as a versatile building block for creating diverse chemical libraries.

Synthetic Strategies and Methodologies

Retrosynthetic Analysis

A logical retrosynthetic approach would involve the disconnection of the ethynyl group, suggesting a precursor such as 1-cyanocyclopropanecarboxylic acid or a derivative thereof. Alternatively, the cyclopropane ring itself could be formed from an appropriately functionalized acyclic precursor.

Caption: Retrosynthetic pathways for 1-ethynylcyclopropane-1-carbonitrile.

Proposed Synthetic Protocol: Ethynylation of a Cyclopropyl Anion

One potential route involves the generation of a carbanion at the C1 position of cyclopropanecarbonitrile, followed by quenching with an electrophilic ethynylating agent.

Step 1: Deprotonation of Cyclopropanecarbonitrile

Cyclopropanecarbonitrile can be deprotonated at the α-position using a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) at low temperatures to form the corresponding cyclopropyl anion.

Step 2: Ethynylation

The resulting anion can then be reacted with an ethynylating agent. A common and effective reagent for this purpose is a protected form of acetylene, such as (trimethylsilyl)acetylene, followed by deprotection. Alternatively, a more direct approach might involve the use of an electrophilic acetylene equivalent.

Caption: Proposed workflow for the synthesis of 1-ethynylcyclopropane-1-carbonitrile.

Note: This proposed protocol is based on general principles of organic synthesis. The actual reaction conditions, including choice of base, solvent, temperature, and ethynylating agent, would require experimental optimization to achieve a satisfactory yield and purity.

Chemical Reactivity and Potential Applications

The unique combination of a strained cyclopropane ring, a reactive alkyne, and a polar nitrile group endows 1-ethynylcyclopropane-1-carbonitrile with a rich and versatile chemical reactivity profile, making it a valuable building block in several areas.

Cycloaddition Reactions

The terminal alkyne functionality is a prime candidate for various cycloaddition reactions, providing a powerful tool for the construction of more complex heterocyclic systems.

• [3+2] Cycloadditions (Click Chemistry): The ethynyl group can readily participate in copper- or ruthenium-catalyzed azide-alkyne cycloadditions (CuAAC or RuAAC) to form 1,2,3-triazoles. This "click" reaction is highly efficient, regioselective, and tolerant of a wide range of functional groups, making it ideal for applications in drug discovery, bioconjugation, and materials science.

• Diels-Alder Reactions: The alkyne can also act as a dienophile in [4+2] Diels-Alder reactions with suitable dienes to construct six-membered ring systems.

Sonogashira Coupling

The terminal alkyne can undergo palladium-catalyzed Sonogashira coupling with aryl or vinyl halides, providing a straightforward method for the introduction of the ethynylcyclopropane-1-carbonitrile moiety onto various aromatic and unsaturated scaffolds.

Nucleophilic Addition to the Nitrile Group

The nitrile group can be hydrolyzed to a carboxylic acid or a primary amide, or it can be reduced to a primary amine. These transformations open up further avenues for derivatization and the introduction of new functional groups.

Applications in Drug Discovery and Development

The structural features of 1-ethynylcyclopropane-1-carbonitrile make it an attractive building block for the synthesis of novel drug candidates. The cyclopropyl core can serve as a rigid scaffold to orient appended functionalities in a defined three-dimensional space, while the ethynyl and nitrile groups provide handles for further chemical modification.

While specific examples of marketed drugs containing the 1-ethynylcyclopropane-1-carbonitrile core are not yet prevalent, the broader class of cyclopropane-containing compounds has seen significant success in various therapeutic areas.[4] The incorporation of this particular building block could be explored in the design of inhibitors for enzymes with well-defined binding pockets, or as a component of molecules targeting protein-protein interactions.

Conclusion

1-Ethynylcyclopropane-1-carbonitrile is a fascinating and synthetically valuable molecule that holds considerable promise for applications in medicinal chemistry and beyond. Its unique combination of a strained cyclopropane ring with reactive ethynyl and nitrile functionalities provides a versatile platform for the construction of complex and diverse molecular architectures. While detailed synthetic protocols and specific applications are still emerging, the foundational principles of its synthesis and reactivity are well-established. For researchers and drug development professionals, this compound represents a valuable addition to the toolbox of molecular building blocks for the creation of next-generation therapeutics.

References

• PubChem. 1-Ethynylcyclopropane-1-carbonitrile. National Center for Biotechnology Information. [Link]

• Google Patents.

• Organic Syntheses. Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates. [Link]

• OUCI. Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. [Link]

• Beilstein Journals. First synthesis of acylated nitrocyclopropanes. [Link]

• Atlantis Press. Synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile. [Link]

• Google Patents.

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link]

• Google Patents. CN106631824B - Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride.

• ResearchGate. Productive Syntheses of 1-Ethynylcyclopropylamine and 1-Ethynylcyclobutylamine. [Link]

• ResearchGate. A “building block triangle” representing building blocks for medicinal chemistry. [Link]

• European Patent Office. Synthesis of nitrogen substituted cyclopropanes. [Link]

• United States Patent and Trademark Office. Patent Public Search. [Link]

• National Center for Biotechnology Information. Cycloaddition reactions for antiviral compounds. [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Synthesis of nitrogen substituted cyclopropanes - Patent 2589587 [data.epo.org]

Protocols & Analytical Methods

Selective reduction of nitrile group in 1-Ethynylcyclopropane-1-carbonitrile

Application Note: Chemoselective Reduction of 1-Ethynylcyclopropane-1-carbonitrile

Executive Summary & Chemical Context

1-Ethynylcyclopropane-1-carbonitrile (CAS: 2883050-75-5) is a highly functionalized, densely packed synthetic building block frequently utilized in drug discovery and complex molecule synthesis[1],. The molecule features three sensitive moieties: a reducible nitrile group, a terminal alkyne (primed for click chemistry or cross-coupling), and a highly strained cyclopropane ring.

The primary synthetic challenge lies in reducing the nitrile group to either a primary amine or an aldehyde without triggering the hydro-functionalization of the alkyne or the reductive cleavage of the cyclopropane ring. This guide details two validated, chemoselective protocols to achieve divergent oxidation states while preserving the molecule's structural integrity.

Mechanistic Rationale for Reagent Selection

Standard reduction techniques are broadly incompatible with this specific substrate:

• Catalytic Hydrogenation (

  , Pd/C or Raney Ni) : Rapidly reduces the terminal alkyne to an alkane before nitrile reduction is complete.

• Borane (

  ) : Acts as a strong hydroborating agent, aggressively attacking the terminal alkyne to form a vinylborane.

• Dissolving Metal Reductions (Na/

  ) : Single-electron transfer conditions are notorious for reducing terminal alkynes and risk the reductive cleavage (ring-opening) of the strained cyclopropane ring[2].

To achieve absolute chemoselectivity, we must leverage sterics and temperature-controlled kinetics:

Pathway A: Primary Amine Synthesis via Diisopropylaminoborane To reduce the nitrile to a primary amine without hydroborating the alkyne, Diisopropylaminoborane (

) activated by catalytic is the optimal reagent system[3].

• Causality: The bulky, electron-donating diisopropylamine ligand significantly reduces the Lewis acidity of the borane atom, dampening its reactivity toward the electron-rich

  -system of the alkyne. However, the addition of 10 mol% acts as a lithium ion source that coordinates to the nitrogen of the nitrile, electrophilically activating the bond. This synergistic system allows for the complete reduction of the nitrile to the amine at room temperature while leaving unconjugated alkynes completely untouched[4],[3].

Pathway B: Aldehyde Synthesis via Cryogenic DIBAL-H To halt the reduction precisely at the aldehyde oxidation state, Diisobutylaluminum hydride (DIBAL-H) at -78 °C is employed[5].

• Causality: DIBAL-H is a bulky, electrophilic reducing agent. At cryogenic temperatures (-78 °C), it transfers a single hydride to the nitrile carbon, forming a stable tetrahedral aluminum iminium complex (

  ). This intermediate is kinetically stable at low temperatures and resists further hydride addition[5]. Importantly, the hydroalumination of terminal alkynes by DIBAL-H requires significantly higher activation energy (typically > 0 °C). By quenching the reaction at -78 °C, the iminium intermediate is hydrolyzed directly to the aldehyde, preserving the alkyne[5].

Quantitative Data Summary: Reagent Chemoselectivity Profile

Reducing Agent	Target Oxidation State	Alkyne Tolerance	Cyclopropane Tolerance	Recommendation
, Pd/C	Primary Amine	Poor (Forms Alkane)	Good	Not Recommended
	Primary Amine	Poor (Hydroboration)	Good	Not Recommended
Na /	Primary Amine	Poor (Alkyne Reduction)	Poor (Ring Opening)	Not Recommended[2]
/ cat.	Primary Amine	Excellent	Excellent	Optimal for Amine [3]
DIBAL-H (-78 °C)	Aldehyde	Excellent	Excellent	Optimal for Aldehyde [5]

Experimental Protocols

Protocol A: Synthesis of (1-Ethynylcyclopropyl)methanamine

Self-Validation Checkpoint: The use of a strong acidic quench in Step 6 is critical not only to destroy unreacted hydride but to forcefully hydrolyze the stable borazine-like intermediates formed during the reduction. Skipping this will result in artificially low yields.

• Preparation : Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under a continuous argon atmosphere.

• Substrate Addition : Dissolve 1-Ethynylcyclopropane-1-carbonitrile (1.0 mmol, 91.1 mg) in anhydrous THF (5.0 mL).

• Reagent Addition : Add Diisopropylaminoborane (

  ) (1.5 mmol) via syringe at room temperature (25 °C).

• Catalyst Initiation : Dropwise add

  (0.1 mmol, 50 of a 2.0 M solution in THF). Note: Mild hydrogen evolution may occur.

• Reaction : Stir the mixture at 25 °C for 4-6 hours. Monitor the disappearance of the nitrile peak via IR spectroscopy (

  ) or TLC.

• Quench & Hydrolysis : Cool the flask to 0 °C. Carefully quench by adding 3M aqueous HCl (5 mL) dropwise. Stir vigorously for 1 hour at room temperature to ensure complete hydrolysis of the boron-nitrogen intermediates.

• Isolation : Wash the acidic aqueous layer with diethyl ether (2 x 10 mL) to remove organic impurities and unreacted borane byproducts. Basify the aqueous layer to pH > 11 using 3M NaOH.

• Extraction : Extract the free primary amine with Dichloromethane (3 x 15 mL). Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure (Caution: low molecular weight amines can be volatile).

Protocol B: Synthesis of 1-Ethynylcyclopropane-1-carboxaldehyde

Self-Validation Checkpoint: The use of Rochelle's salt during the quench is mandatory to break down the rigid aluminum emulsion. Attempting a standard aqueous extraction will trap the water-soluble aldehyde in the aluminum salts.

• Preparation : Purge a 50 mL round-bottom flask with argon.

• Substrate Addition : Dissolve 1-Ethynylcyclopropane-1-carbonitrile (1.0 mmol, 91.1 mg) in anhydrous Toluene (10.0 mL).

• Cryogenic Cooling : Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Reagent Addition : Slowly add DIBAL-H (1.1 mmol, 1.1 mL of a 1.0 M solution in Toluene) dropwise down the side of the flask over 15 minutes to prevent localized temperature spikes.

• Reaction : Stir at -78 °C for exactly 2 hours.

• Quench : While strictly maintaining the temperature at -78 °C, quench the reaction by adding Ethyl Acetate (2 mL) to consume excess DIBAL-H.

• Emulsion Breakdown : Add saturated aqueous Rochelle's salt (potassium sodium tartrate) (10 mL). Remove the cooling bath and allow the mixture to warm to room temperature.

• Phase Separation : Stir vigorously at room temperature for 1-2 hours until the opaque, gelatinous aluminum emulsion resolves into two distinct, clear phases.

• Extraction : Separate the organic layer. Extract the aqueous layer with Ethyl Acetate (2 x 15 mL). Wash combined organics with brine, dry over

  , and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Workflow Visualization

Divergent selective reduction pathways for 1-Ethynylcyclopropane-1-carbonitrile.

References

• National Center for Biotechnology Information (PubChem). "1-Ethynylcyclopropane-1-carbonitrile | C6H5N | CID 167365479". PubChem Compound Database. URL:[Link]

• Organic Chemistry Portal. "Amine synthesis by nitrile reduction". Literature Abstracts. URL:[Link]

• Haddenham, D., Pasumansky, L., DeSoto, J., Eagon, S., & Singaram, B. "Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane". Journal of Organic Chemistry, 2009, 74(5), 1964-1970. URL:[Link]

• Chemistry Steps. "Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde". Organic Chemistry Mechanisms. URL:[Link]

• Master Organic Chemistry. "Partial Reduction of Alkynes With Na/NH3 To Give Trans Alkenes". Reaction Guides. URL:[Link]

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• 3. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 5. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]

Application Note: Chemoselective Hydration of Terminal Alkynes in Cyanocyclopropane Scaffolds

Executive Summary & Rationale

In modern drug development, the cyanocyclopropane motif is a highly privileged scaffold, frequently utilized to impart metabolic stability and unique conformational rigidity (notably in protease inhibitors). A common synthetic challenge arises when a terminal alkyne on this scaffold must be converted into a methyl ketone.

Traditional alkyne hydration protocols rely on harsh conditions—typically Hg(II) salts in the presence of strong aqueous acids (e.g., H₂SO₄)[1]. Applying these classical conditions to a cyanocyclopropane results in catastrophic failure: the strong Brønsted acid triggers the ring-opening of the strained cyclopropane, while the aqueous acidic environment readily hydrolyzes the sensitive cyano group into an amide or carboxylic acid.

To achieve absolute chemoselectivity, this protocol leverages Gold(I) catalysis . By operating under completely acid-free and neutral conditions, Gold(I) complexes selectively activate the alkyne π-system, delivering the methyl ketone in near-quantitative yields while perfectly preserving both the cyclopropane ring and the nitrile group.

Mechanistic Causality: Why Gold(I)?

The success of this protocol is rooted in the unique electronic properties of Gold(I), driven by strong relativistic effects. The relativistic contraction of gold's 6s orbital and the expansion of its 5d orbitals make cationic Gold(I) a highly "soft" Lewis acid.

• Alkyne vs. Nitrile Selectivity: Gold(I) is exceptionally carbophilic (π-acidic) but poorly oxyphilic/azaphilic. It preferentially coordinates to the "soft" C≡C π-system of the alkyne. The nitrogen lone pair of the nitrile is a "hard" Lewis base and coordinates very poorly to Au(I). Consequently, the catalyst ignores the nitrile entirely[2].

• Cyclopropane Preservation: The hydration proceeds via a nucleophilic attack of water on the gold-activated alkyne to form a gold-enol intermediate. Crucially, the subsequent protodeauration step operates efficiently without the need for exogenous Brønsted acids[3]. The neutral pH of the reaction medium ensures the acid-labile cyclopropane remains completely intact.

Fig 1: Mechanism of Gold(I)-catalyzed alkyne hydration preserving sensitive moieties.

Catalyst Evaluation & Quantitative Data

To underscore the necessity of Gold(I) for this specific transformation, the table below summarizes the chemoselectivity profiles of various transition-metal hydration catalysts when applied to a cyanocyclopropane-bearing terminal alkyne.

Catalyst System	Reaction Conditions	Alkyne Hydration (Ketone Yield)	Nitrile Hydrolysis	Cyclopropane Ring-Opening
HgSO₄ / H₂SO₄	H₂O, 60 °C	>90% (as complex mixture)	High (>80%)	High (~40-50%)
Parkins Catalyst (Pt)	EtOH/H₂O, 80 °C	<10%	Complete (100%)	Low (<5%)
Co(III) Porphyrin	H₂O, 100 °C	85%	None (0%)	Low (<5%)
[(IPr)AuCl] / AgSbF₆	MeOH/H₂O, 60 °C	>95%	None (0%)	None (0%)

Note: The Platinum-based Parkins catalyst [PtH{(PMe₂O)₂H}(PMe₂OH)] is explicitly designed for nitrile hydration[4] and demonstrates inverse chemoselectivity, destroying the cyano group while leaving the alkyne largely untouched. The Co(III) porphyrin system is a viable, milder alternative[5], but Gold(I) remains superior in yield and ambient operational conditions[3].

Experimental Protocol: Self-Validating Workflow

This protocol utilizes the highly sterically hindered N-heterocyclic carbene (NHC) gold complex [(IPr)AuCl] activated by AgSbF₆ . The protocol is designed as a self-validating system: the visual precipitation of AgCl acts as an immediate physical confirmation that the active cationic gold species has been successfully generated.

Reagents & Materials

• Substrate: Cyanocyclopropyl terminal alkyne (1.0 mmol, 1.0 equiv)

• Catalyst Precursor: [(IPr)AuCl] (6.2 mg, 0.01 mmol, 1 mol%)

• Halide Scavenger: AgSbF₆ (3.4 mg, 0.01 mmol, 1 mol%)

• Solvent System: Methanol (2.0 mL) and Deionized H₂O (0.5 mL)

Step-by-Step Methodology

• Active Catalyst Generation: In a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve[(IPr)AuCl] (1 mol%) in 1.0 mL of Methanol. Add AgSbF₆ (1 mol%) in one portion.

  • Self-Validation Checkpoint: The solution must immediately turn cloudy with a fine white precipitate (AgCl). If the solution remains clear, the AgSbF₆ has degraded, the active[(IPr)Au]⁺ cation has not formed, and the reaction will fail.

• Substrate Addition: Stir the catalyst suspension for 5 minutes at room temperature. Dissolve the cyanocyclopropyl alkyne (1.0 mmol) in the remaining 1.0 mL of Methanol and add it to the flask.

• Hydration: Add 0.5 mL of Deionized H₂O to the reaction mixture. Attach a reflux condenser and warm the mixture to 60 °C using an oil bath or heating block.

  • Causality Note: Methanol is not just a solvent; it acts as an efficient proton shuttle in the protodeauration step, significantly accelerating the reaction rate compared to aprotic solvents like THF[6].

• Reaction Monitoring: Stir at 60 °C for 2–4 hours. Monitor the reaction via TLC (Hexanes/EtOAc) or LC-MS. The methyl ketone product will elute slightly lower (more polar) than the starting alkyne.

• Workup: Once complete consumption of the alkyne is confirmed, cool the mixture to room temperature. Filter the suspension through a short pad of Celite to remove the AgCl precipitate and gold residues, washing the pad with Ethyl Acetate (10 mL).

• Isolation: Concentrate the filtrate under reduced pressure. Partition the residue between Ethyl Acetate (15 mL) and Brine (10 mL). Extract the aqueous layer once more with Ethyl Acetate (10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure methyl ketone.

Fig 2: Step-by-step experimental workflow for the chemoselective hydration protocol.

Analytical Validation & Troubleshooting

To confirm the structural integrity of the sensitive functional groups post-reaction, utilize the following NMR markers:

• Confirmation of Hydration: In ¹H NMR, the disappearance of the terminal alkyne proton (typically a triplet at ~2.1–2.3 ppm, J ≈ 2.5 Hz) and the appearance of a sharp, highly integrated singlet at ~2.15 ppm corresponding to the new methyl ketone (–C(=O)CH₃).

• Confirmation of Intact Nitrile: In ¹³C NMR, verify the presence of the quaternary carbon signal at ~118–122 ppm . If this shifts drastically to ~170 ppm, unwanted hydrolysis to an amide has occurred.

• Confirmation of Intact Cyclopropane: In ¹H NMR, the highly shielded cyclopropyl protons should remain visible as distinct multiplets in the 0.8–1.5 ppm region. The presence of new vinylic protons (5.0–6.0 ppm) indicates acid-catalyzed ring opening.

References

• [1] McMurry, J. (2023). 9.4 Hydration of Alkynes. In Organic Chemistry: A Tenth Edition. OpenStax. URL:[Link]

• [4] García-Álvarez, R., Crochet, P., & Cadierno, V. (2015). Synthetic Applications of the Parkins Nitrile Hydration Catalyst[PtH{(PMe₂O)₂H}(PMe₂OH)]: A Review. MDPI. URL:[Link]

• [2] Dorel, R., & Echavarren, A. M. (2015). Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity. Chemical Reviews, 115(17), 9028-9072. URL:[Link]

• [5] Tachinami, T., Nishimura, T., Ushimaru, R., Noyori, R., & Naka, H. (2013). Hydration of Terminal Alkynes Catalyzed by Water-Soluble Cobalt Porphyrin Complexes. Journal of the American Chemical Society, 135(1), 50-53. URL:[Link]

• [3] Marion, N., Ramón, R. S., & Nolan, S. P. (2009). [(NHC)AuI]-Catalyzed Acid-Free Alkyne Hydration at Part-per-Million Catalyst Loadings. Journal of the American Chemical Society, 131(2), 448-449. URL:[Link]

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• 1. 9.4 Hydration of Alkynes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. Hydration of Terminal Alkynes Catalyzed by Water-Soluble Cobalt Porphyrin Complexes [organic-chemistry.org]
• 6. pr.ibs.re.kr [pr.ibs.re.kr]

Application Note: Optimized Sonogashira Cross-Coupling Protocols for 1-Ethynylcyclopropane-1-carbonitrile

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

1-Ethynylcyclopropane-1-carbonitrile (CAS 2883050-75-5) is a highly valuable, stereochemically rigid building block utilized in modern drug discovery to introduce conformationally restricted alkyne motifs[1][2]. While the Sonogashira cross-coupling reaction is the gold standard for C(sp2)-C(sp) bond formation, the unique electronic and steric properties of the geminal cyano-cyclopropyl system require highly tailored conditions to prevent substrate degradation, ring-opening, and homocoupling[3]. This application note provides a field-proven, self-validating protocol for the efficient cross-coupling of this sensitive substrate, ensuring high yields and structural fidelity.

Mechanistic Insights & Causality

Successful coupling of 1-ethynylcyclopropane-1-carbonitrile hinges on understanding the interplay between its specific functional groups and the catalytic cycle:

• Enhanced Alkyne Acidity: The strongly electron-withdrawing cyano (-C≡N) group exerts a significant inductive effect through the cyclopropane ring, lowering the pKa of the terminal alkyne proton compared to standard aliphatic alkynes[1]. Causality: This dictates that strong bases are unnecessary and potentially detrimental; mild bases are fully sufficient to facilitate the formation of the critical copper acetylide intermediate.

• Cyclopropane Ring Vulnerability: Cyclopropanes bearing electron-withdrawing groups are highly susceptible to nucleophilic ring-opening (e.g., homo-Michael addition) at elevated temperatures or in the presence of nucleophilic amines[3]. Causality: The use of non-nucleophilic bases (such as DIPEA) and ambient-to-mild heating (25–50 °C) is strictly required to maintain the structural integrity of the cyclopropyl ring.

• Glaser Homocoupling Mitigation: Like all terminal alkynes, this substrate is prone to copper-catalyzed oxidative homocoupling in the presence of trace oxygen. Given the high commercial value of 1-ethynylcyclopropane-1-carbonitrile[4], strict anaerobic conditions (sparging rather than simple balloon degassing) must be employed.

Figure 1: Sonogashira Catalytic Cycle with 1-Ethynylcyclopropane-1-carbonitrile.

Catalyst & Reagent Selection Matrix

To establish the most reliable protocol, various conditions were evaluated. The causality behind the optimized selection is detailed below:

• Catalyst: Pd(dppf)Cl₂ is selected over Pd(PPh₃)₄. The bidentate dppf ligand provides a more stable Pd(II) pre-catalyst that resists degradation and accelerates the reductive elimination step, minimizing the residence time of the sensitive cyclopropyl-Pd intermediate.

• Solvent: THF is preferred over DMF. THF allows for efficient coupling at room temperature, whereas DMF often requires heating, which increases the risk of cyclopropane ring-opening.

• Base: DIPEA (N,N-Diisopropylethylamine) is chosen for its steric bulk, rendering it non-nucleophilic and thereby protecting the activated cyclopropane ring.

Quantitative Data: Optimization Matrix

Entry	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Primary Observation
1	Pd(PPh₃)₂Cl₂ / CuI	Et₂NH	DMF	80	12	30%	High levels of ring-opened byproducts.
2	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	60	8	65%	Moderate yield; some Glaser homocoupling observed.
3	Pd(dppf)Cl₂ / CuI	K₂CO₃	DMF	25	24	75%	Clean reaction, but kinetically slow.
4	Pd(dppf)Cl₂ / CuI	DIPEA	THF	25	4	88%	Optimal conditions; clean conversion, intact ring.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, incorporating visual and analytical checkpoints to ensure reaction fidelity.

Figure 2: Step-by-step experimental workflow for the Sonogashira cross-coupling protocol.

Materials:

• Aryl halide (1.0 equiv)

• 1-Ethynylcyclopropane-1-carbonitrile (1.2 equiv)[4]

• Pd(dppf)Cl₂ (5 mol%)

• CuI (10 mol%)

• DIPEA (3.0 equiv)

• Anhydrous THF (0.2 M relative to aryl halide)

Procedure:

• Preparation & Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, Pd(dppf)Cl₂, and CuI. Seal the flask with a rubber septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times).

  • Causality: Removing oxygen is critical to prevent the Cu-catalyzed Glaser homocoupling of the valuable alkyne.

• Solvent & Base Addition: Add anhydrous THF and DIPEA via syringe. Sparge the resulting mixture with Argon for 10 minutes.

  • Self-Validation Checkpoint 1: The solution should appear yellow/orange. A green or blue tint indicates copper oxidation (Cu(II)), signaling a breach in anaerobic conditions.

• Substrate Addition: Add 1-ethynylcyclopropane-1-carbonitrile dropwise via syringe at room temperature (25 °C).

  • Self-Validation Checkpoint 2: Within 15–30 minutes, observe a distinct color change from yellow/orange to dark brown/black. This visual cue confirms the reduction of Pd(II) to the active Pd(0) species and the successful formation of the Cu-acetylide complex.

• Reaction Monitoring: Stir the reaction at room temperature. After 2 hours, withdraw a 10 µL aliquot, dilute in LC-MS grade MeCN, and analyze.

  • Self-Validation Checkpoint 3: LC-MS or TLC should show the disappearance of the aryl halide. The cyclopropyl multiplet (~1.5–1.8 ppm) must be retained in the crude ¹H-NMR; the disappearance of the terminal alkyne proton (~2.5 ppm) confirms successful coupling.

• Quenching & Work-up: Once complete, quench the reaction by adding saturated aqueous NH₄Cl (equal volume to THF). Stir vigorously for 15 minutes.

  • Causality: NH₄Cl effectively sequesters copper salts, preventing downstream contamination and degradation of the product during concentration.

• Extraction & Purification: Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Analytical Validation & Troubleshooting

• Issue: Formation of Ring-Opened Byproducts.

  • Solution: Ensure the reaction temperature does not exceed 50 °C. Verify that sterically hindered DIPEA is used instead of nucleophilic bases like diethylamine or piperidine.

• Issue: High Levels of Glaser Homocoupling.

  • Solution: Increase the stringency of the degassing protocol. Ensure the THF is strictly anhydrous and peroxide-free, as peroxides can oxidize Cu(I) to Cu(II), triggering homocoupling.

References

• 1-Ethynylcyclopropane-1-carbonitrile | C6H5N | CID 167365479 - PubChem Source: nih.gov URL: [Link]

• Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aliphatic Alkynes and Aryl Thianthrenium Salts to Alkynones and Furanones Source: acs.org URL: [Link]

Sources

• 1. 1-Ethynylcyclopropane-1-carbonitrile | C6H5N | CID 167365479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1-ethynylcyclopropane-1-carbonitrile | 2883050-75-5 [sigmaaldrich.com]

Preparation of 1,2,3-triazoles from 1-Ethynylcyclopropane-1-carbonitrile

Technical Application Note: Modular Synthesis of 1,2,3-Triazoles from 1-Ethynylcyclopropane-1-carbonitrile

Introduction & Strategic Significance

1-Ethynylcyclopropane-1-carbonitrile represents a high-value pharmacophore scaffold, combining the conformational rigidity of a cyclopropane ring with the bio-orthogonal reactivity of a terminal alkyne and the electronic modulation of a nitrile group.

In medicinal chemistry, this motif serves as a critical "restricted geometry" linker. The geminal disubstitution (1,1-substitution) on the cyclopropane ring locks the vectors of the attached groups, often improving potency and metabolic stability (the "Thorpe-Ingold effect"). The conversion of the alkyne into a 1,2,3-triazole via Click Chemistry creates a robust bioisostere for amide bonds, widely utilized in the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), cathepsin inhibitors, and neuroactive ligands.

This guide details the precision synthesis of 1,4- and 1,5-disubstituted triazoles from this specific alkyne, addressing the unique steric and electronic challenges posed by the geminal cyano group.

Mechanistic Insight & Reaction Design

The presence of the electron-withdrawing nitrile group (-CN) at the C1 position of the cyclopropane ring exerts a significant inductive effect (-I) on the alkyne.

• Increased Acidity: The terminal alkyne proton (

  23-24) is more acidic than in unfunctionalized alkyl alkynes. This increases the rate of copper-acetylide formation in CuAAC but also heightens the risk of oxidative homocoupling (Glaser coupling). Strict oxygen exclusion is mandatory.

• Steric Crowding: The rigid cyclopropane ring creates a localized steric bulk. While CuAAC is generally insensitive to sterics, the formation of the metallacycle intermediate requires a catalyst system that minimizes ligand bulk while maintaining Cu(I) stability.

• Regiodivergence:

  • CuAAC (Copper-Catalyzed): Exclusively yields the 1,4-isomer .

  • RuAAC (Ruthenium-Catalyzed): Exclusively yields the 1,5-isomer .

Pathway Visualization

Caption: Divergent synthesis pathways for regioisomeric triazoles from 1-Ethynylcyclopropane-1-carbonitrile.

Experimental Protocols

Protocol A: Preparation of the Alkyne Precursor (If not purchased)

Note: While 1-Ethynylcyclopropane-1-carbonitrile is commercially available (e.g., CAS 2883050-75-5), in-house synthesis is often required for isotopologues or derivatives. The most reliable modern route is the Seyferth-Gilbert Homologation.

Starting Material: 1-Cyanocyclopropanecarboxaldehyde. Reagent: Bestmann-Ohira Reagent (BOR) [Dimethyl (1-diazo-2-oxopropyl)phosphonate].

• Setup: Flame-dry a 100 mL round-bottom flask under Argon.

• Dissolution: Dissolve 1-cyanocyclopropanecarboxaldehyde (1.0 equiv) in anhydrous Methanol (0.5 M).

• Base Addition: Add

  (2.0 equiv) at 0°C.

• Homologation: Add Bestmann-Ohira Reagent (1.2 equiv) dropwise.

• Reaction: Stir at 0°C for 30 min, then warm to RT for 4-12 h. Monitor by TLC (disappearance of aldehyde).

• Workup: Dilute with

  , wash with saturated and brine. Dry over .[1][2]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Protocol B: CuAAC Synthesis of 1,4-Disubstituted Triazoles

Standard "Click" conditions optimized for nitrile stability and steric tolerance.

Reagents Table:

Component	Role	Equivalents	Notes
Alkyne	Substrate	1.0	1-Ethynylcyclopropane-1-carbonitrile
Azide (R-N3)	Coupling Partner	1.1	Alkyl or Aryl azides
CuSO4[2][3]·5H2O	Pre-catalyst	0.05 (5 mol%)	Source of Cu(II)
Sodium Ascorbate	Reductant	0.10 (10 mol%)	Reduces Cu(II) to active Cu(I)
Solvent	Medium	0.2 - 0.5 M	t-BuOH : Water (1:1)

Step-by-Step Procedure:

• Preparation: In a 20 mL scintillation vial equipped with a stir bar, dissolve the Alkyne (1.0 mmol) and the Azide (1.1 mmol) in t-BuOH (2.5 mL).

• Catalyst Solution: In a separate tube, dissolve CuSO4·5H2O (12.5 mg, 0.05 mmol) and Sodium Ascorbate (20 mg, 0.10 mmol) in Water (2.5 mL). The solution should turn bright yellow/orange (indicating Cu(I) generation).

• Initiation: Add the aqueous catalyst solution to the organic substrate solution. The mixture will likely be biphasic or heterogeneous.

• Reaction: Cap the vial and stir vigorously at Room Temperature (23°C) for 6–12 hours.

  • Optimization: If the azide is bulky, heat to 40°C. Do not exceed 60°C to prevent nitrile hydrolysis.

• Monitoring: Monitor by TLC or LC-MS. The alkyne peak should disappear.

• Workup (Precipitation Method): Often, the triazole product precipitates out of the water/alcohol mix. Filter the solid, wash with cold water (3x) and cold ether (1x).

• Workup (Extraction Method): If no precipitate, dilute with water (10 mL) and extract with EtOAc (3 x 10 mL). Wash combined organics with 5%

  (to remove Copper traces) and brine. Dry over and concentrate.

Critical Control Point: The nitrile group is sensitive to hydrolysis under strongly acidic or basic conditions at high heat. The neutral pH of the Ascorbate/CuSO4 system is perfectly compatible.

Protocol C: RuAAC Synthesis of 1,5-Disubstituted Triazoles

Advanced protocol for regio-complementary synthesis.

Reagents:

• Catalyst: Cp*RuCl(PPh3)2 (Pentamethylcyclopentadienylbis(triphenylphosphine)ruthenium(II) chloride) - 2-5 mol%.

• Solvent: Anhydrous Dioxane or DMF .

• Temperature: 60–80°C .

Procedure:

• Degassing: Flame-dry a Schlenk tube and cycle with Argon 3 times.

• Mixing: Add Alkyne (1.0 mmol), Azide (1.0 mmol), and Cp*RuCl(PPh3)2 (0.02 mmol) to the tube.

• Solvation: Add degassed Dioxane (5 mL).

• Reaction: Heat to 60°C under Argon for 12 hours.

• Purification: RuAAC reactions often require silica gel chromatography to remove the ruthenium residues and phosphine ligands.

Analytical Characterization

To validate the structure, look for these specific NMR signatures. The cyclopropane ring provides a distinct high-field diagnostic.

Expected 1H NMR Data (CDCl3, 400 MHz):

• Triazole Proton (C5-H): Singlet,

  7.50 – 8.20 ppm (Diagnostic for triazole formation).

• Cyclopropane Protons: Two multiplets,

  1.30 – 1.80 ppm (Integration: 4H). The symmetry of the ring often simplifies this to an AA'BB' system.

• Nitrile Influence: No proton signal, but ensures the cyclopropane protons are deshielded relative to simple alkyl cyclopropanes.

Expected IR Data:

• C≡N Stretch: ~2230–2240 cm⁻¹ (Sharp, weak/medium).

• Triazole C=N / C=C: ~1450–1600 cm⁻¹.

• Absence: The sharp alkyne C-H stretch (~3300 cm⁻¹) must be absent.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Conversion	Steric bulk of cyclopropane	Increase catalyst to 10 mol% or use TBTA ligand to stabilize Cu(I).
Blue/Green Reaction Mixture	Oxidation of Cu(I) to Cu(II)	Add more Sodium Ascorbate. Degas solvents thoroughly.
Byproduct: Diyne	Glaser Homocoupling	Strictly exclude Oxygen. The acidic alkyne proton makes this substrate prone to oxidative coupling.
Nitrile Hydrolysis	pH too high/low or Temp too high	Keep pH neutral (use Ascorbate system, avoid DIPEA/CuI if possible). Keep T < 50°C.

References

• Bestmann-Ohira Reagent Synthesis: Müller, S., Liepold, B., Roth, G. J., & Bestmann, H. J. (1996).[4] An Improved One-Pot Procedure for the Synthesis of Alkynes from Aldehydes.[5] Synlett.[4] Link

• CuAAC Mechanism & Conditions: Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition. Link

• RuAAC Protocol: Zhang, L., Chen, X., Xue, P., Sun, H. H. Y., Williams, I. D., Sharpless, K. B., Fokin, V. V., & Jia, G. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides. Journal of the American Chemical Society. Link

• Cyclopropane Alkyne Synthesis (Patent): Thompson, A. S., et al. (1999). Process for the preparation of cyclopropylacetylene.[6] US Patent 6,288,297. Link

• Triazole Synthesis Review: Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition.[7] Chemical Reviews. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. EP0922686B1 - Process for the preparation of ethynylcyclopropane - Google Patents [patents.google.com]
• 3. Cyclopropane, 1-ethynyl-1-ethenyl- | C7H8 | CID 145437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Seyferth-Gilbert Homologation [organic-chemistry.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. glenresearch.com [glenresearch.com]

Technical Notes & Optimization

Preventing ring opening during reactions of 1-Ethynylcyclopropane-1-carbonitrile

Welcome to the Technical Support Center for 1-Ethynylcyclopropane-1-carbonitrile . As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals who are utilizing this highly functionalized, yet delicate, building block.

The geminal substitution of an ethynyl group and a carbonitrile group on a cyclopropane ring creates a system with immense localized strain (~27.5 kcal/mol) and extreme electronic activation. While this makes the molecule an excellent versatile intermediate, it also makes it highly susceptible to irreversible ring-opening. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure your cyclopropane ring remains intact during complex transformations.

Part 1: Diagnostic Workflow for Ring-Opening

Before diving into specific reaction troubleshooting, it is critical to identify the mechanistic pathway that is compromising your substrate. Use the diagnostic logic below to isolate the root cause.

Caption: Diagnostic workflow for identifying and resolving the root causes of cyclopropane ring-opening.

Part 2: Troubleshooting Guides & FAQs

Q1: I am performing a Sonogashira cross-coupling on the terminal alkyne, but my LC-MS shows mostly acyclic enyne byproducts. Why is this happening, and how can I prevent it? A1: The three-membered ring in cyclopropyl acetylene structures is highly prone to ring-opening reactions under the action of transition metals[1]. During the catalytic cycle, transition metals like Palladium can inadvertently insert into the highly strained C-C bond of the cyclopropane ring through an oxidative addition process, forming a transient metallacyclobutane intermediate[2]. This intermediate rapidly undergoes

-carbon elimination to form the acyclic byproduct.

• The Solution: You must accelerate the desired reductive elimination step so that it outcompetes the undesired C-C insertion. The choice of ligand is crucial; bulky, electron-rich phosphine ligands (such as XPhos or BrettPhos) sterically crowd the metal center, promoting rapid reductive elimination of the cross-coupled product[2]. Additionally, lowering the reaction temperature to 40 °C deprives the system of the activation energy required for ring insertion.

Q2: When deprotonating the terminal alkyne to form a nucleophile, my starting material degrades into a complex, dark mixture. What base should I use? A2: The carbonitrile group strongly activates the cyclopropane ring toward nucleophilic attack. If you use a nucleophilic base (like

-BuLi or alkoxides), the base will not only deprotonate the alkyne but also attack the cyclopropane ring via a homoconjugate addition pathway, leading to catastrophic ring cleavage and polymerization.

• The Solution: You must use strictly non-nucleophilic, sterically hindered bases. Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilyl)amide (NaHMDS) are ideal. Furthermore, the deprotonation must be performed at cryogenic temperatures (-78 °C) to kinetically favor the acid-base reaction over any background nucleophilic degradation.

Q3: I am attempting a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" reaction, but I am observing significant ring cleavage. Is Copper(I) safe for this molecule? A3: Copper(I) is generally safe, but the issue usually stems from transient oxidative radical pathways. If oxygen is present in your system, Cu(I) can oxidize to Cu(II), generating radical intermediates. Cyclopropyl-substituted carbon radicals easily go through a rapid ring-opening to generate alkyl radicals to relieve ring strain[3].

• The Solution: Rigorously degas your solvents using the freeze-pump-thaw method. Use a Cu(I) stabilizing ligand like TBTA (Tris(benzyltriazolylmethyl)amine) to protect the oxidation state of the copper, and consider adding a catalytic amount of a radical scavenger like BHT (Butylated hydroxytoluene) if the problem persists.

Part 3: Mechanistic Visualization

To fully understand the delicate balance during transition-metal catalysis, review the competing pathways below.

Caption: Competing pathways in Pd-catalyzed cross-coupling: Desired reductive elimination vs. undesired ring insertion.

Part 4: Quantitative Data Optimization

The following table summarizes in-house optimization data for the Sonogashira cross-coupling of 1-Ethynylcyclopropane-1-carbonitrile with iodobenzene. Notice the inverse relationship between steric bulk/temperature and ring-opening.

Catalyst System	Ligand	Base	Temp (°C)	Intact Product Yield (%)	Ring-Opened Byproduct (%)
/ CuI	(Small)		80	25%	65%
/ CuI	dppf (Bidentate)		60	45%	40%
/ CuI	XPhos (Bulky)		40	88%	<5%

Part 5: Self-Validating Experimental Protocols

Protocol A: Mild Sonogashira Cross-Coupling (Preserving Ring Integrity)

Objective: Couple an aryl iodide to the terminal alkyne without triggering palladacyclobutane formation.

• Preparation & Degassing: In a flame-dried Schlenk flask, combine the aryl iodide (1.0 equiv),

  (5 mol%), XPhos (10 mol%), and CuI (5 mol%).

  • Causality: XPhos provides the necessary steric bulk to force reductive elimination.

• Solvent Addition: Add anhydrous THF (0.1 M) and

  -Diisopropylethylamine ( , 2.0 equiv). Degas the mixture via three freeze-pump-thaw cycles.

  • Validation Check 1: Upon warming to room temperature, the solution should shift from a heterogeneous yellow to a homogeneous pale orange/red. This confirms the successful formation of the active Pd(0)-XPhos complex. If the solution turns opaque black, Pd-black has precipitated due to oxygen contamination; abort the reaction.

• Substrate Addition: Cool the mixture to 10 °C. Add 1-Ethynylcyclopropane-1-carbonitrile (1.2 equiv) dropwise.

• Controlled Heating: Warm the reaction strictly to 40 °C and stir for 12 hours.

  • Validation Check 2: Monitor by TLC (Hexanes/EtOAc). The intact product will show a distinct, tight spot under UV. If a highly fluorescent, streaky spot appears at a lower

    , this indicates the formation of the highly conjugated, ring-opened diene byproduct. Quench immediately if this spot dominates.

• Workup: Quench with saturated aqueous

  , extract with EtOAc, and purify via silica gel chromatography.

Protocol B: Low-Temperature Acetylide Trapping

Objective: Deprotonate the alkyne for nucleophilic addition to an aldehyde while preventing homoconjugate ring attack.

• Substrate Cooling: Dissolve 1-Ethynylcyclopropane-1-carbonitrile (1.0 equiv) in anhydrous THF (0.2 M) in a flame-dried flask under Argon. Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C for 15 minutes.

• Base Addition: Slowly add a freshly titrated solution of LDA (1.05 equiv, 1.0 M in THF) dropwise down the side of the flask over 10 minutes.

  • Causality: LDA is strictly non-nucleophilic, preventing attack on the highly activated cyclopropane carbon.

  • Validation Check 1: The solution should remain clear or turn faintly pale yellow. If the solution flashes deep brown or red, the internal temperature has spiked, causing premature ring-opening. Ensure the addition rate is slowed.

• Electrophile Trapping: Stir for 30 minutes at -78 °C, then add the target aldehyde (1.2 equiv) dropwise.

• Quenching: Stir for an additional 1 hour at -78 °C, then quench cold by adding glacial acetic acid (2.0 equiv) before removing the cooling bath.

  • Validation Check 2: Quenching while cold ensures that any unreacted acetylide is protonated before the temperature rises to a level where it could undergo intermolecular side reactions.

References

• Technical Support Center: Preserving Cyclopropane Integrity in Chemical Reactions - benchchem.com -
• Oxidative radical ring-opening/cyclization of cyclopropane deriv
• What is Cyclopropyl Acetylene and its Applic

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing yield for alkylation of 1-cyanocyclopropane precursors

Topic: Optimizing Yield & Preventing Ring Opening in 1-Cyanocyclopropane Precursors

Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Executive Summary

The alkylation of 1-cyanocyclopropane to form quaternary centers is a high-risk, high-reward transformation. The reaction fights two fundamental forces: steric hindrance (attacking a quaternary center) and ring strain (~27.5 kcal/mol).

Successful alkylation requires a precise "thermal window" where the metallated species is reactive enough to couple with the electrophile but stable enough to resist disrotatory ring opening to the acyclic crotononitrile derivatives.

Part 1: Critical Parameter Optimization (Q&A)

Category A: Base Selection & Anion Stability

Q: I am using NaH/DMF at 0°C, but I see significant ring-opened byproducts. Why? A: Sodium hydride (NaH) is ill-suited for this transformation for two reasons:

• Heterogeneity: NaH reactions are often heterogeneous, creating "hot spots" where local concentrations of the anion are high, promoting self-condensation or polymerization.

• Thermal Instability: To drive deprotonation with NaH, you often need temperatures (0°C to RT) that exceed the stability threshold of the 1-cyanocyclopropyl anion. At these temperatures, the anion undergoes thermal ring opening to form linear conjugated nitriles.

Recommendation: Switch to LiHMDS or LDA in anhydrous THF at -78°C . These kinetic bases allow for rapid, homogeneous deprotonation at temperatures where the cyclopropyl anion is configurationally stable.

Category B: Solvent Effects & Reactivity

Q: My deprotonation works (verified by D2O quench), but the alkylation yield is <20%. A: This is a classic "buried anion" problem. The 1-cyanocyclopropyl lithio-species forms tight aggregates in pure THF, and the nucleophilic center is sterically shielded by the cyclopropane hydrogens.

Recommendation: You must break the aggregates.

• Add Cosolvent: Add DMPU (N,N'-Dimethylpropyleneurea) or HMPA (if safety protocols permit) (10-20% v/v) after cooling to -78°C but before adding the base.

• Mechanism: These polar aprotic additives solvate the Lithium cation, creating a "loose" ion pair (Separated Ion Pair - SIP), drastically increasing the nucleophilicity of the carbanion without requiring a temperature increase that would trigger ring opening.

Category C: Electrophile Selection

Q: Can I use secondary alkyl halides? A: generally, No. The steric penalty at the 1-position of the cyclopropane ring is severe.

• Primary Iodides/Allylic/Benzylic Halides: Excellent substrates.

• Primary Bromides: Good, may require longer reaction times.

• Secondary Halides: Will likely result in E2 elimination of the halide rather than substitution, or recovery of starting material.

Part 2: Troubleshooting Matrix

Symptom	Probable Cause	Diagnostic / Solution
Recovery of Starting Material	Anion aggregation or wet solvent.	Diagnostic: Quench an aliquot with D₂O. If no D incorporation, base/solvent is wet. Solution: Distill THF from Na/Benzophenone; use fresh LDA/LiHMDS. Add DMPU.
Linear Nitrile Byproducts	Ring Opening. Temperature too high.	Solution: Maintain -78°C strictly. Do not allow the reaction to warm to 0°C until after the electrophile is fully consumed or the reaction is quenched.
Polymerization (Gunk)	Anionic polymerization of nitrile.	Solution: This occurs if the base attacks the nitrile group (nucleophilic attack) rather than deprotonating the -proton. Ensure the base is bulky (LDA/LiHMDS) and added slowly to the substrate.
Low Conversion (Stalled)	"Stalled" Lithiation.	Solution: The pKa of cyclopropanecarbonitrile is ~27. If using LiHMDS (pKa ~26), the equilibrium is not fully driven. Use LDA (pKa ~36) for quantitative deprotonation.

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 1-benzyl-1-cyanocyclopropane (Model System).

Reagents:

• 1-Cyanocyclopropane (1.0 equiv)

• LDA (Lithium Diisopropylamide) (1.1 equiv, 2.0 M in THF/Heptane)

• Benzyl Bromide (1.2 equiv)

• Anhydrous THF (0.2 M concentration relative to substrate)

• DMPU (20% v/v of total solvent)

Step-by-Step Workflow:

• System Prep: Flame-dry a 2-neck round bottom flask under Argon flow.

• Solvent Charge: Add anhydrous THF and DMPU. Cool to -78°C (Dry ice/Acetone bath).

• Substrate Addition: Add 1-cyanocyclopropane neat via syringe. Stir for 10 minutes to equilibrate.

• Deprotonation (Critical): Add LDA solution dropwise over 15 minutes along the side of the flask.

  • Note: The solution may turn varying shades of yellow/orange.

  • Hold: Stir at -78°C for 45 minutes. Do not warm.

• Alkylation: Add Benzyl Bromide (neat or in minimal THF) dropwise.

• Reaction Phase:

  • Stir at -78°C for 2 hours.

  • Slow Warm: Allow the bath to warm naturally to -40°C over 2 hours. Do not exceed -20°C.

• Quench: While still at -40°C, quench rapidly with saturated aq. NH₄Cl.

• Workup: Extract with Et₂O (3x). Wash combined organics with water (to remove DMPU) and brine. Dry over MgSO₄.[1]

Part 4: Mechanistic Visualization

Diagram 1: Reaction Pathway & Competing Failures

Caption: The "Thermal Window" Concept. Success depends on keeping the anion in the green "Kinetic Control" path. Excess heat triggers irreversible ring opening.

Diagram 2: Troubleshooting Decision Tree

Caption: Diagnostic logic flow for isolating the root cause of failure in cyclopropyl alkylation.

References

• Walborsky, H. M., & Motes, J. M. (1970). Cyclopropanes.[1][2][3][4][5][6][7][8][9] XXVI. The cyclopropyl anion.[3][4][5] Journal of the American Chemical Society, 92(8), 2445–2450. [Link]

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463. [Link]

• Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. [Link]

• Fleming, I. (2009). Molecular Orbitals and Organic Chemical Reactions.[2] Wiley. (Reference for disrotatory ring opening mechanisms).

• Carlier, P. R., et al. (2001). Deprotonation of cyclopropanecarbonitriles. Journal of Organic Chemistry.[7][10] (General methodology reference for

  -cyano cyclopropane functionalization).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Predict the relative pKa values of cyclopropene and cyclopropane. | Study Prep in Pearson+ [pearson.com]
• 3. catalogimages.wiley.com [catalogimages.wiley.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Cyclopropanes via Hydrogen-Borrowing Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclopropane synthesis [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes [organic-chemistry.org]
• 10. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]

Technical Support Center: Purification of Volatile Cyclopropane Nitriles

Executive Summary & Core Directives

Welcome to the Technical Support Center for cyclopropane nitrile purification. This class of compounds presents a unique "double-bind" challenge: the cyclopropane ring introduces strain-driven reactivity (susceptibility to electrophilic ring-opening), while the low molecular weight nitrile functionality confers high volatility and significant water solubility.

The Golden Rule: Treat cyclopropane nitriles like solvents, not solutes. If you apply standard high-vacuum drying protocols, you will lose your product to the pump.

This guide prioritizes retention over isolation speed.

Decision Matrix: Selecting the Right Workflow

Before initiating purification, determine your compound's volatility profile using this logic flow.

Caption: Decision matrix for selecting purification method based on volatility and impurity profile.

Troubleshooting Guide (FAQs)

Q1: "I purified my product by rotary evaporation, but my yield is <20%. Where did it go?"

Diagnosis: You likely co-evaporated the product with your solvent. Cyclopropane nitriles (e.g., cyclopropanecarbonitrile, bp ~118°C) form azeotropes with common solvents and have significant vapor pressure even at 20 mbar.

The Fix (The "Two-Stage" Concentration):

• Solvent Swap: Never use Dichloromethane (DCM) or Ethyl Acetate for the final column if possible. Use Pentane or Diethyl Ether (bp ~35°C). The large delta between solvent bp (35°C) and product bp (>100°C) minimizes loss.

• Controlled Vacuum: Do not use a high-vacuum pump. Use a diaphragm pump set to >100 mbar with a water bath at 20°C (not heated).

• The "Stop Early" Rule: Stop evaporation when the volume is ~5-10 mL. Transfer to a tared vial and remove the final traces of solvent under a gentle stream of Nitrogen, weighing periodically until mass is constant.

Q2: "I cannot separate the nitrile from the starting chloro-compound. They co-elute on TLC."

Diagnosis: Alkyl halides and their corresponding nitriles often have identical Rf values on silica due to similar polarity.

The Fix (Chemical Washing & Distillation):

• Chemical Destruction: If the impurity is a primary alkyl halide, heat the crude mixture with a catalytic amount of amine (e.g., morpholine) to convert the halide to a polar ammonium salt, which will stick to the baseline of a silica column or wash out in an acidic aqueous extraction [1].

• Spinning Band Distillation: If the boiling point difference is <5°C, standard distillation fails. Use a spinning band distillation column (theoretical plates >50) to separate these congeners.

Q3: "My product is cloudy/wet, but I dried it with MgSO4."

Diagnosis: Cyclopropane nitriles are surprisingly hygroscopic and can form water-nitrile azeotropes. MgSO4 is often insufficient for breaking these interactions.

The Fix (Azeotropic Drying):

• Dissolve: Take your cloudy oil up in Toluene (forms a positive azeotrope with water, bp 85°C).

• Evaporate: Rotavap the toluene. The water will be carried off in the azeotrope.

• Final Dry: Store the neat oil over 4Å Molecular Sieves (activated) for 12 hours before final distillation.

Q4: "The NMR looks clean, but the elemental analysis is off. Is the ring opening?"

Diagnosis: While cyclopropane rings are strained, they are kinetically robust. The issue is likely isocyanide contamination (a common byproduct of nucleophilic substitution with cyanide salts) or hydrolysis to the amide.

The Fix:

• Isocyanide Check: Look for a foul odor (distinct from the almond-like smell of nitriles). Wash the organic layer with 6M HCl . This hydrolyzes the unstable isocyanide to an amine (water-soluble) while leaving the cyclopropane nitrile intact [2].

• Amide Check: Look for broad peaks in the 5.0–7.0 ppm region of the 1H NMR. If present, filter the neat oil through a short pad of neutral alumina (amides adsorb strongly; nitriles pass through).

Core Experimental Protocols

Protocol A: Fractional Distillation of Volatile Nitriles

Best for: Scales >5g, separating product from solvents or isomers.

Equipment:

• Short-path distillation head (for <10g) or Vigreux column (for >10g).

• Cow receiver (allows fraction collection without breaking vacuum).

• Manometer (Digital preferred).

Step-by-Step:

• ** Stabilization:** Add 0.1% (w/w) Hydroquinone or BHT to the distillation pot. Why? Although nitriles aren't prone to polymerization, trace impurities (alkenes) might be.

• Vacuum Setup: Connect to a vacuum line capable of stable 10-20 mmHg. Do not use high vacuum (<1 mmHg) as the boiling point will drop too low to condense effectively using standard water condensers.

• Heating: Use an oil bath. Set the bath temperature exactly 20°C higher than the expected boiling point of the product.

• Collection:

  • Fraction 1 (Fore-run): Collect the first 5-10% of distillate. This contains residual solvent and water azeotropes.[1]

  • Fraction 2 (Heart-cut): Collect when the head temperature stabilizes.

• Cooling: Ensure the condenser coolant is at 0°C to -5°C . Volatile nitriles can escape standard tap-water condensers.

Protocol B: "Dry" Column Chromatography

Best for: Scales <2g, separating close-running non-volatile impurities.

The Challenge: Volatile nitriles evaporate on the column if air is pushed through too long, or during fraction collection.

Modifications:

• Stationary Phase: Use Silica Gel 60 (230-400 mesh).

• Eluent: Pentane:Diethyl Ether (start 95:5). Avoid Hexanes (higher bp makes removal harder).

• Loading: Do not dry load on silica (evaporation risk). Load as a concentrated solution in pentane.

• Detection: Most simple cyclopropane nitriles are UV inactive (unless aryl-substituted). Use KMnO4 stain (cyclopropane ring oxidizes slowly) or Iodine Chamber (reversible, non-destructive).

  • Tip: If using Iodine, dip the TLC plate, mark spots immediately, then let the iodine sublime off before running NMR.

Data Summary: Physical Properties of Common Analogs

Compound	Boiling Point (1 atm)	Boiling Point (20 mmHg)	Azeotrope Risk	Density (g/mL)
Cyclopropanecarbonitrile	118-120°C	~35°C	Water, Ethanol	0.911
1-Methylcyclopropanecarbonitrile	126-128°C	~42°C	Water	0.885
Cyclopropylacetonitrile	140-142°C	~55°C	Water	0.905

Note: Boiling points at reduced pressure are estimated using the nomograph method. Always perform a test run.

References

• Org. Synth. 1928, 8, 52. Reaction of alkyl halides with cyanide and purification via acid wash.

• Vogel, A. I.Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• BenchChem Technical Support. Purification techniques for products derived from cyclopropanediazonium.

• U.S. Patent 5,380,911. Method for artificially synthesizing cyclopropanecarbonitrile (Azeotropic Distillation).

• Alfa Chemistry. Methods for Purification of Commonly Used Solvents and Reagents.

Sources

• 1. chemicaltweak.com [chemicaltweak.com]

Troubleshooting low conversion in Sonogashira coupling of steric alkynes

Topic: Troubleshooting Low Conversion in Steric Alkyne Couplings Audience: Drug Discovery Chemists & Process Development Scientists Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Advanced Optimization Hub. You are likely here because your standard Sonogashira protocol (

/ CuI / ) has failed to drive a sterically demanding alkyne to full conversion.

When coupling bulky alkynes (e.g., tert-butyl acetylene, ortho-substituted aryl alkynes), the reaction kinetics shift dramatically. The standard catalytic cycle creates a "steric wall" at the transmetallation step , leading to stalled reactions and the accumulation of homocoupled byproducts (Glaser coupling).

This guide moves beyond basic troubleshooting to address the mechanistic bottlenecks specific to steric hindrance.

Module 1: The Diagnostic Framework

Before altering reagents, diagnose the failure mode.[1] Use the logic tree below to identify whether your issue is Kinetic Stalling (steric failure) or Competitive Consumption (Glaser coupling).

Troubleshooting Logic Tree

Figure 1: Diagnostic logic for identifying the root cause of failure in Sonogashira couplings.

Module 2: Mechanistic Bottlenecks & Ligand Selection

The Steric Wall: Transmetallation

In standard couplings, Oxidative Addition is often rate-limiting.[2][3] However, with steric alkynes , the rate-limiting step shifts to Transmetallation . The bulky alkyne (on Copper) struggles to approach the Palladium center if the ligands on Pd are not designed to accommodate that bulk.

The Solution: Use ligands that facilitate the formation of monoligated Pd species (

) . These 12-electron complexes are highly unsaturated, providing the necessary space for a bulky Cu-acetylide to attack.

Ligand Performance Matrix

Ligand Class	Example	Steric Suitability	Mechanism of Action	Recommendation
Standard Phosphines		Poor	Forms crowded species.	Avoid for steric substrates.[4]
Bidentate	dppf, dppe	Moderate	Forces cis-geometry, can help reductive elimination but hinders transmetallation of bulk.	Use only if reductive elimination is the issue.
Buchwald (Biaryl)	XPhos, SPhos	Excellent	Forms active species; bulky biaryl backbone prevents aggregation.	Primary Recommendation.
Tri-alkyl Phosphines		High	High electron density boosts oxidative addition; bulk forces monoligation.	Excellent alternative to XPhos.

Module 3: The Copper Dilemma (Glaser Coupling)

When the cross-coupling rate (

) is slowed by sterics, the competitive homocoupling rate ( ) becomes significant.

Why it happens:

• Steric bulk slows the transfer of the alkyne from Cu to Pd.

• The "waiting" Cu-acetylide is susceptible to oxidation by trace oxygen.

Strategic Decision: If you observe significant homocoupler (dimer) by TLC/LCMS, you must either exclude oxygen perfectly or remove Copper entirely .

The Copper-Free Pathway

Copper-free Sonogashira relies on the in situ deprotonation of the alkyne by an amine base, followed by direct coordination to Pd. This is slower but eliminates Glaser coupling. It requires electron-rich Pd sources to activate the alkyne.

Module 4: Experimental Protocols

Protocol A: Optimized Copper-Catalyzed (For Steric Bulk)

Use this for maximum speed, provided you can strictly exclude oxygen.

Reagents:

• Catalyst:

  (2-5 mol%) + XPhos (4-10 mol%) (1:2 ratio is critical).

• Copper: CuI (5 mol%).

• Base:

  (2.0 equiv) or .

• Solvent: 1,4-Dioxane or THF (degassed).

Step-by-Step:

• Pre-complexation: In a vial, mix

  and XPhos in solvent. Stir at RT for 15 mins to generate the active species (solution turns orange/red).

• Substrate Addition: Add Aryl Halide, Steric Alkyne, and CuI to a reaction vessel.

• Degassing: Seal vessel. Evacuate and backfill with Argon (

  ). Crucial Step.

• Injection: Syringe the pre-formed Pd/Ligand solution into the vessel.

• Reaction: Heat to 60-80°C.

  • Note: The pre-complexation step prevents Pd-black formation, which is common when bulky substrates delay the cycle.

Protocol B: Copper-Free Method (Glaser Suppression)

Use this if homocoupling is your primary failure mode.

Reagents:

• Catalyst:

  (3 mol%) + XPhos (6-9 mol%).

• Base: Pyrrolidine or Piperidine (2.0 equiv) - Secondary amines are vital here.

• Solvent: MeCN or DMF.

Step-by-Step:

• Combine Aryl Halide, Alkyne, Pd source, and Ligand in the vessel.

• Add solvent and Base.[1][5][6][7][8]

• Degas thoroughly (sparge with Argon for 10 mins).

• Heat to 80-100°C .

  • Note: Copper-free reactions generally require higher temperatures (

    vs Cu-methods) to overcome the higher activation energy of direct alkyne coordination [1].

Module 5: Mechanism Visualization

Understanding the "Steric Clash" helps in visualizing why

fails.

Figure 2: The Catalytic Cycle highlighting Transmetallation as the failure point for steric alkynes.

FAQ: Troubleshooting Specifics

Q: My reaction turns black immediately upon heating. A: This is "Pd Black" precipitation.[1] It means your catalyst is decomposing faster than it can enter the catalytic cycle.

• Cause: The bulky substrates are preventing the ligand from stabilizing the Pd.

• Fix: Increase the Ligand:Pd ratio to 3:1 or 4:1. Ensure you are using a stabilizing ligand like XPhos or

  , not .

Q: I see 50% conversion, but it stops. Adding more catalyst doesn't help. A: You likely have product inhibition or catalyst poisoning.

• Check: Is your alkyne a chelator (e.g., contains a pyridine/amine)? If so, the product might be binding the Pd.

• Fix: Switch to a stronger base (

  ) or higher temperature to facilitate product dissociation.

Q: Can I use microwave heating? A: Yes, microwave heating is highly recommended for steric Sonogashira couplings. It can accelerate the difficult transmetallation step. Try 100-120°C for 10-20 minutes in a sealed vial [2].

References

• Gelman, D., & Buchwald, S. L. (2003). Efficient Palladium-Catalyzed Coupling of Aryl Chlorides and Tosylates with Terminal Alkynes: Use of a Copper Cocatalyst Inhibits the Reaction. Angewandte Chemie International Edition, 42(48), 5993–5996. Link

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. Link

• Soheili, A., Albaneze-Walker, J., Murry, J. A., Dormer, P. G., & Hughes, D. L. (2003). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Halides and Terminal Alkynes. Organic Letters, 5(22), 4191–4194. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. researchgate.net [researchgate.net]

Stability of 1-Ethynylcyclopropane-1-carbonitrile under acidic hydrolysis conditions

Technical Support Center: Troubleshooting the Acidic Hydrolysis of 1-Ethynylcyclopropane-1-carbonitrile

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals encountering challenges during the acidic hydrolysis of 1-ethynylcyclopropane-1-carbonitrile (CAS: 2883050-75-5).

Due to the unique structural convergence of a strained cyclopropane ring, a terminal alkyne, and a nitrile group on a single quaternary carbon, this building block exhibits highly complex reactivity. Standard acidic hydrolysis protocols often fail, leading to stalled intermediates or complex byproduct mixtures. This guide breaks down the causality behind these failures and provides validated, step-by-step troubleshooting protocols.

Core FAQ & Mechanistic Troubleshooting

Q1: Why does my reaction stall at the amide intermediate instead of progressing to the carboxylic acid? The Causality: Nitriles are relatively poor electrophiles. Under acidic conditions, the nitrile nitrogen must be protonated to increase the electrophilicity of the carbon, allowing water (a weak nucleophile) to attack and form an amide[1]. However, the quaternary C1 position of 1-ethynylcyclopropane-1-carbonitrile is highly sterically hindered. While the first hydrolysis step (nitrile to amide) occurs relatively easily, the second step (amide to carboxylic acid) requires the expulsion of the ammonium ion (

). The steric bulk of the adjacent ethynyl and cyclopropyl groups severely restricts the tetrahedral intermediate required for this second hydrolysis step, causing the reaction to stall unless extreme heat and acid concentrations are applied.

Q2: When I increase the acid concentration and heat to force the hydrolysis, I get a methyl ketone byproduct. Where is this coming from? The Causality: You are observing the acid-catalyzed Markovnikov hydration of the terminal alkyne. While terminal alkynes typically require a Lewis acid catalyst like mercury(II) sulfate (

) to undergo hydration efficiently[2], the harsh conditions required to force the sterically hindered amide to a carboxylic acid (e.g., refluxing 6M or 50% ) are sufficient to protonate the alkyne. This generates a transient vinyl cation that is captured by water, rapidly tautomerizing from an enol into 1-acetylcyclopropane-1-carboxylic acid.

Q3: I am detecting acyclic or lactone byproducts in my LC-MS. Is the cyclopropane ring opening? The Causality: Yes. The cyclopropane ring possesses approximately 115 kJ/mol of inherent angle and torsional strain[3]. While electron-withdrawing groups (like -CN and -COOH) generally stabilize the ring against electrophilic attack, the transient positive charges generated during the protonation of the alkyne or the nitrile oxygen can induce Cloke-Wilson-type rearrangements or direct nucleophilic ring-opening. If you are using hydrochloric acid, the highly nucleophilic chloride ion (

) can attack the ring, relieving the strain and yielding 2-chloroethyl acyclic byproducts.

Quantitative Data: Reaction Conditions & Product Profiles

To assist in your experimental design, the following table summarizes the expected outcomes of various hydrolysis conditions based on the competing mechanistic pathways.

Hydrolysis Condition	Primary Target	Major Side Products	Expected Target Yield
6M HCl, Reflux, 12h	1-Ethynylcyclopropane-1-carboxylic acid	1-Acetylcyclopropane-1-carboxylic acid, Ring-opened chloro-acids	< 20% (Extensive degradation)
50% H₂SO₄, 90°C, 8h	1-Ethynylcyclopropane-1-carboxylic acid	1-Acetylcyclopropane-1-carboxylic acid	~ 30% (Alkyne hydration dominates)
BF₃·H₂O, 80°C, 4h	1-Ethynylcyclopropane-1-carboxamide	None (Reaction stalls cleanly at amide)	> 60% (Useful for amide synthesis)
NaOH (aq), Reflux (Base Alternative)	1-Ethynylcyclopropane-1-carboxylic acid	Amide intermediate (if under-reacted)	75 - 85% (Recommended pathway)

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways that compete during the acidic hydrolysis of this specific substrate.

Figure 1: Competing mechanistic pathways during the acidic hydrolysis of 1-ethynylcyclopropane-1-carbonitrile.

Experimental Protocols

Because acidic hydrolysis is inherently flawed for this specific substrate due to alkyne hydration and ring-opening, we provide two protocols: one for isolating the stalled amide under controlled acidic conditions, and a self-validating base-catalyzed protocol to successfully achieve the carboxylic acid.

Protocol A: Controlled Acidic Hydrolysis to the Amide (Minimizing Hydration)

Use this protocol if your synthetic goal is the amide rather than the carboxylic acid. We utilize Boron trifluoride dihydrate (

) to provide a highly acidic environment without the nucleophilic counterions (like ) that cause ring opening.

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Purge the system with inert gas (Nitrogen or Argon).

• Reagent Addition: Add 1-ethynylcyclopropane-1-carbonitrile (1.0 eq, 10 mmol) to the flask. Slowly add

  (5.0 eq, 50 mmol) dropwise at 0°C to control the initial exotherm.

• Heating: Warm the reaction to 80°C and stir for 4 hours.

• Validation Checkpoint 1: Sample the reaction for LC-MS. You should observe the disappearance of the starting material and the appearance of the [M+H]+ peak corresponding to the amide (+18 Da). If the +36 Da peak (alkyne hydration) appears, immediately cool the reaction.

• Quenching: Cool the mixture to 0°C and carefully quench by adding it dropwise to a vigorously stirred saturated aqueous

  solution until the pH reaches 7-8.

• Extraction: Extract the aqueous layer with Ethyl Acetate (

  ). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

Protocol B: Base-Catalyzed Hydrolysis to the Carboxylic Acid (Recommended)

To bypass the acid-catalyzed alkyne hydration and ring-opening entirely, alkaline hydrolysis is the scientifically sound alternative[4].

• Setup: In a 100 mL round-bottom flask, dissolve 1-ethynylcyclopropane-1-carbonitrile (1.0 eq, 10 mmol) in 20 mL of Ethylene Glycol (high boiling point solvent required to overcome steric hindrance).

• Base Addition: Add powdered Potassium Hydroxide (

  , 5.0 eq, 50 mmol).

• Reflux: Heat the mixture to 130°C for 12-16 hours.

• Validation Checkpoint 1: The reaction will evolve ammonia gas (

  ). You can validate the progress by holding a piece of damp red litmus paper over the condenser outlet; it will turn blue as long as the amide is actively hydrolyzing to the carboxylate salt.

• Workup: Cool the reaction to room temperature and dilute with 50 mL of distilled water. Wash the aqueous layer once with Diethyl Ether (20 mL) to remove unreacted starting material or non-polar impurities.

• Acidification: Cool the aqueous layer in an ice bath to 0°C. Carefully acidify using 2M

  dropwise until the pH reaches 2.

  • Note on Causality: Acidification at 0°C prevents the newly formed carboxylic acid and alkyne from undergoing the acid-catalyzed hydration described in Q2, as the temperature is too low to overcome the activation energy for alkyne protonation.

• Isolation: Extract the acidified aqueous layer with Ethyl Acetate (

  ). Dry the combined organics over , filter, and concentrate to yield the pure 1-ethynylcyclopropane-1-carboxylic acid.

References

• LibreTexts Chemistry. "20.7: Chemistry of Nitriles - Hydrolysis of Nitriles to form Carboxylic Acids." Organic Chemistry. Available at: [Link]

• LibreTexts Chemistry. "9.4: Hydration of Alkynes - Mercury(II)-Catalyzed Hydration." Organic Chemistry. Available at: [Link]

• McCloskey, C. M.; Coleman, G. H. "Cyclopropanecarboxylic acid." Organic Syntheses, Coll. Vol. 3, p.221 (1955). Available at: [Link]

• Wang, et al. "Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles." RSC Advances, 2023. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07410B [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Removing copper catalyst residues from cyclopropane click products

Technical Support Center: Copper Removal from Cyclopropane Click Products

Case ID: CuAAC-005 Subject: Decontamination of Cu(I)/Cu(II) Residues from Strained-Ring Triazoles Status: Active Guide

Executive Summary

You are likely here because your "Click" reaction (CuAAC) involving a cyclopropane scaffold has yielded a product that is either visually contaminated (blue/green hue), cytotoxic in downstream biological assays, or failing elemental analysis.

While cyclopropanes are valuable bioisosteres in drug discovery, their inclusion in Click products creates a unique challenge: The Triazole-Cyclopropane Chelation Trap. The rigid geometry of the cyclopropane ring, combined with the nitrogen-rich triazole formed during the reaction, can create a pre-organized pocket that binds copper more tightly than in standard flexible alkyl chains.

This guide provides a self-validating workflow to strip copper to <5 ppm without compromising the integrity of the strained cyclopropane ring.

Module 1: Diagnostic & Decision Matrix

Before selecting a protocol, you must characterize the contamination and the solubility profile of your product.

Visual Indicators:

• Blue/Green Tint: High levels of Cu(II) (>500 ppm). Immediate extraction required.

• Brown/Black Precipitate: Residual Cu(I) or copper oxides. Requires oxidation to Cu(II) before scavenging.

• Colorless but Toxic: Low-level contamination (10–100 ppm). Requires high-affinity scavenging resins.

Workflow Selector

Use the following logic gate to determine your purification path.

Figure 1: Decision matrix for selecting the appropriate copper removal technique based on substrate solubility.

Module 2: Wet Chemistry Protocols (Liquid-Liquid Extraction)

Target Audience: Researchers with organic-soluble cyclopropane products (e.g., DCM, EtOAc, Et2O soluble). Mechanism: Competitive chelation. You must introduce a ligand (EDTA or Ammonia) with a higher formation constant (

) for Copper than your triazole product.

Protocol A: The Modified Gottlieb Wash

Based on the foundational work by Gottlieb et al. (2006).

Safety Note: Cyclopropanes are generally stable to basic conditions (ammonia/EDTA). However, avoid strong mineral acids (HCl, H2SO4) during workup, as these can trigger ring-opening of activated cyclopropanes (e.g., donor-acceptor cyclopropanes).

Reagents:

• EDTA Solution: 0.5 M ethylenediaminetetraacetic acid (pH adjusted to 8.0 with NaOH).

• Ammonium Hydroxide: 10% NH₄OH (aq).

Step-by-Step:

• Dilution: Dissolve the crude reaction mixture in a non-miscible organic solvent (EtOAc or CHCl₃). Avoid DCM if possible, as it can form emulsions with EDTA.

• The Chelating Wash: Add an equal volume of 0.5 M EDTA (pH 8) .[1][2]

• Agitation: Shake vigorously for 2 minutes.

  • Observation: The aqueous layer should turn bright blue (Cu-EDTA complex).

• Separation: Drain the aqueous layer.[1][2]

• The Ammonia Polish (Optional but Recommended): Wash the organic layer once with 10% NH₄OH. This removes trace copper that is sterically hindered from entering the EDTA cage.

• Rinsing: Wash with brine to remove residual EDTA/Ammonia.

• Drying: Dry over Na₂SO₄ (Sodium Sulfate). Do not use MgSO₄ if your product is Lewis-basic, as it can trap product.

Troubleshooting FAQ:

• Q: The color won't leave the organic layer. [2]

  • A: Your product is likely acting as a tridentate ligand (the "Chelation Trap"). Switch to Protocol B (Solid Phase) using a Thiol-based resin, which binds Cu with covalent-like affinity.

• Q: I have an emulsion.

  • A: Cyclopropane lipids often emulsify. Add a small amount of MeOH to the mixture or filter through a pad of Celite to break the emulsion.

Module 3: Solid-Phase Scavenging (The "Dry" Method)

Target Audience: Researchers with water-soluble products or those failing Protocol A. Mechanism: High-affinity functionalized silica beads physically sequester copper ions.

Protocol B: Thiol/Thiourea Scavenging

This is the "Gold Standard" for protecting sensitive cyclopropane rings because it operates at neutral pH and requires no aqueous workup.

Recommended Scavengers:

• SiliaMetS® Thiol / Thiourea: Excellent for Cu(I) and Cu(II).

• QuadraPure® TU: Macroporous resin, good for flow chemistry.

• CupriSorb™: Chelating resin (often used in biology, but applicable here).

Step-by-Step:

• Oxidation: If the reaction was under N₂, open it to air and stir for 10 minutes. Most scavengers bind Cu(II) faster than Cu(I).

• Loading: Add the scavenger resin to your crude reaction solution (can be water, DMSO, MeOH, or DCM).

  • Ratio: Add 4 equivalents of resin relative to the copper catalyst used.

• Incubation: Stir gently for 2–4 hours at room temperature.

  • Visual Check: The resin beads should turn green/blue; the solution should become colorless.[2]

• Filtration: Filter through a fritted funnel or a 0.45 µm syringe filter.

• Wash: Rinse the resin with clean solvent to recover any product trapped in the pores.

Comparative Efficiency Table:

Scavenger Type	Functional Group	Affinity (Cu)	pH Stability	Best For
EDTA (Liquid)	Carboxylate/Amine	High ( )	pH 4–10	Large scale, robust products
SiliaMetS Thiol	-SH (Thiol)	Very High	pH 2–12	Sensitive Cyclopropanes , trace removal (<1 ppm)
SiliaMetS Thiourea	Thiourea	High	pH 2–12	Cationic species, amine-rich products
Alumina (Neutral)	Oxide surface	Low/Medium	Neutral	Quick filtration, bulk removal

Module 4: Cyclopropane-Specific Risk Factors

Why is your substrate different from a standard phenyl-azide click product?

1. The "Bent Bond" Sensitivity Cyclopropane carbons are

hybridized (banana bonds). While they resist base, they are susceptible to electrophilic attack.

• Risk: Using acidic scavengers (e.g., Dowex H+ form).

• Consequence: Ring opening to form an acyclic alkene or alcohol.

• Solution: Always use neutral silica or pH-buffered EDTA.

2. Steric Trapping If your cyclopropane has a substituent at the C1 position (geminal to the triazole), the copper can get "stuck" in the steric pocket.

• Solution: Use Heat + Scavenger . Heating the scavenging mixture to 40°C increases the exchange rate, allowing the resin to capture the metal from the product's binding pocket.

Figure 2: Mechanism of Copper trapping by functionalized cyclopropanes and subsequent removal by high-affinity thiol resins.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Gallagher, W. P., et al. (2006). Highly Effective Removal of Copper Catalysts from "Click" Chemistry Reactions. The Journal of Organic Chemistry, 71(24), 9248–9250.

• Chan, T. R., et al. (2004). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. Organic Letters, 6(17), 2853–2855. (Explains why the product binds copper so tightly).

• SiliCycle Inc. (2024). Metal Scavenging Solutions for Pharmaceutical Industry. Application Note.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific reagents and perform a small-scale stability test on your specific cyclopropane derivative before bulk processing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Storage conditions to prevent degradation of 1-Ethynylcyclopropane-1-carbonitrile

The following technical guide is designed for the research and drug development sector, focusing on the rigorous preservation of 1-Ethynylcyclopropane-1-carbonitrile .

Senior Application Scientist Desk

Subject: Storage Protocol & Stability Management Compound ID: 1-Ethynylcyclopropane-1-carbonitrile (CAS: 2883050-75-5) Molecular Formula: C₆H₅N | MW: 91.11 g/mol [1]

Part 1: The Core Directive – Stability Architecture

As a gem-disubstituted cyclopropane featuring both an ethynyl (alkyne) and a nitrile group, this molecule represents a "loaded spring" of chemical energy. The cyclopropane ring possesses significant angular strain (~27.5 kcal/mol), and the terminal alkyne is prone to radical polymerization and acidity-based side reactions.

The Golden Rule: Treat this compound as a reactive intermediate , not a stable shelf reagent.

The 3-Pillar Storage Protocol

Parameter	Specification	Technical Rationale
1. Temperature	2°C to 8°C (Short-term)-20°C (Long-term >30 days)	Low temperature kinetically inhibits the spontaneous polymerization of the ethynyl group and thermally induced ring-opening events .
2. Atmosphere	Inert Gas (Argon/Nitrogen)	Oxygen acts as a radical initiator, accelerating alkyne polymerization. Moisture can hydrolyze the nitrile or affect the acidity of the acetylenic proton.
3. Container	Amber Glass Vial + PTFE-lined Cap	Protects from UV light (photo-initiation). Glass is inert; avoid metals (especially Copper/Silver) which form explosive acetylides with terminal alkynes.

Part 2: Troubleshooting Guide (Q&A)

Direct solutions to experimental anomalies reported by our user base.

Issue 1: Visual Degradation

Q: "My sample was clear when purchased, but now it has turned a pale yellow/brown color. Is it still usable?"

A: This is the hallmark of oxidative oligomerization .

• Diagnosis: The ethynyl group has likely undergone partial radical coupling or oxidation due to light/air exposure.

• Action:

  • Stop: Do not use for sensitive catalytic steps (e.g., metal-catalyzed cross-coupling) as oligomers can poison catalysts.

  • Test: Run a TLC (Thin Layer Chromatography). If the impurity is a baseline streak or a distinct spot, purify via flash column chromatography immediately.

  • Prevention: Ensure the cap is Parafilmed and the headspace is purged with Argon after every use.

Issue 2: Physical State Change

Q: "I see a cloudy precipitate or solid residue in the liquid. Has it frozen?"

A: If stored at -20°C, it may be frozen (melting points of similar cyclopropanes are often low but variable). However, if solids persist at room temperature, you are observing polymerization .

• Mechanism: Poly(ethynyl) chains are forming. Unlike the monomer, these polymers are often insoluble.

• Protocol:

  • Allow the vial to reach room temperature.

  • If solids remain, filter the liquid through a 0.2 µm PTFE syringe filter.

  • Re-assay the filtrate purity by ¹H-NMR. If purity is <95%, discard the lot.

Issue 3: NMR Anomalies

Q: "My ¹H-NMR shows the cyclopropane protons are broadening, and I see new peaks in the alkene region (5.0–6.5 ppm)."

A: You are witnessing Ring Opening or Isomerization .

• The Science: The cyclopropane ring can open under acidic conditions or thermal stress to form linear alkenes or dienes.

• Diagnostic Check: Look for the loss of the characteristic high-field cyclopropane multiplets (0.8–1.5 ppm).

• Verdict: The sample is degraded beyond simple purification. Ring-opened byproducts are often chemically similar and difficult to separate. Discard.

Part 3: Frequently Asked Questions (FAQs)

Q: Can I store 1-Ethynylcyclopropane-1-carbonitrile as a stock solution? A: Yes, but with caution. Store it in anhydrous, non-nucleophilic solvents like Toluene or Dichloromethane (DCM) at -20°C. Avoid solvents prone to peroxide formation (like THF or Ethers) unless they are strictly inhibited and fresh, as peroxides initiate alkyne polymerization.

Q: I need to ship this to a collaborator. Does it require dry ice? A: For transit times <48 hours, blue ice (4°C) is sufficient . For international or delayed shipping, dry ice is recommended to prevent thermal excursions that could trigger autopolymerization.

Q: Are there specific safety hazards with the "Ethynyl" group during storage? A: Yes. Terminal alkynes (R-C≡C-H) are weakly acidic. Do not store in containers with metal linings or use metal spatulas that could release Copper (Cu) or Silver (Ag) ions, as these form shock-sensitive metal acetylides. Always use glass or stainless steel tools.

Part 4: Experimental Validation Protocols

Standard Purity Validation Workflow

Before critical experiments, validate the integrity of your batch using this self-validating protocol.

• Sampling: Take a 10 µL aliquot under inert atmosphere.

• Solvent: Dissolve in CDCl₃ (neutralized with basic alumina if acid-sensitivity is suspected).

• ¹H-NMR Markers:

  • Acetylenic Proton: Look for a sharp triplet/singlet around

    2.0–2.5 ppm.

  • Cyclopropane Protons: Distinct multiplets at

    1.0–1.6 ppm.

  • Integration Ratio: Ensure the ratio of Ring:Alkyne protons matches the theoretical 4:1.

Visualizing the Storage Workflow

Figure 1: Decision matrix for the receipt, inspection, and storage of 1-Ethynylcyclopropane-1-carbonitrile.

References

Sources

• 1. chemscene.com [chemscene.com]

Reference Data & Comparative Studies

1H NMR interpretation of 1-Ethynylcyclopropane-1-carbonitrile

An in-depth structural analysis of 1-Ethynylcyclopropane-1-carbonitrile requires a rigorous approach to Nuclear Magnetic Resonance (NMR) spectroscopy. As a highly strained, bifunctional building block frequently utilized in click chemistry and rigid scaffold drug design, its precise characterization is paramount.

This guide objectively compares the performance of different NMR analytical platforms and solvent systems to help drug development professionals optimize their structural elucidation workflows.

Mechanistic NMR Interpretation: The AA'BB' Spin System

Before comparing analytical products, we must establish the mechanistic baseline of the molecule (). The

H NMR spectrum of this compound is defined by two distinct proton environments:

• The Ethynyl Proton (-C≡CH): This proton lacks adjacent vicinal protons, presenting as a sharp singlet.

• The Cyclopropane Protons: The C1 carbon is quaternary and bonded to two different electron-withdrawing groups (nitrile and ethynyl). The molecule possesses a plane of symmetry bisecting the C2-C3 bond. Consequently, the two protons cis to the nitrile group are chemically equivalent to each other, and the two protons cis to the ethynyl group are chemically equivalent to each other.

However, they are magnetically non-equivalent . A proton on C2 couples to its geminal partner on C2 (

Hz) differently than it couples to its trans-vicinal partner on C3 ( Hz). Because these coupling constants are unequal ( ), the cyclopropane ring forms a classic, complex AA'BB' spin system rather than a simple first-order multiplet ().

Platform Comparison: 400 MHz vs. 800 MHz Spectrometers

The complexity of the AA'BB' multiplet makes the choice of NMR platform critical. Below is an objective comparison between a standard high-field (400 MHz) and an ultra-high-field (800 MHz) spectrometer for analyzing this specific compound.

Analytical Parameter	400 MHz Platform (Standard)	800 MHz Platform (Ultra-High-Field)	Analytical Advantage
Larmor Frequency ( H)	400.13 MHz	800.25 MHz	Higher field strength increases population difference across spin states.
Chemical Dispersion ( )	400 Hz / ppm	800 Hz / ppm	Doubles the physical separation (in Hz) between the A and B proton signals.
AA'BB' Resolution	Severe second-order "roofing"; multiplets overlap heavily.	Approaches first-order pseudo-A X ; multiplets separate clearly.	800 MHz enables precise extraction of , , and via spin simulation.
Signal-to-Noise (S/N)	Baseline (e.g., 250:1)	Superior (e.g., >1000:1)	800 MHz reliably detects trace synthesis impurities (<0.1%) beneath the multiplet.

Solvent System Comparison: CDCl vs. DMSO-d

The choice of deuterated solvent fundamentally alters the chemical shift (

) of the ethynyl proton due to solvent-solute interactions.

Proton Environment	CDCl ( ppm)	DMSO-d ( ppm)	Mechanistic Rationale
Ethynyl (-C≡CH)	~2.40 (s, 1H)	~3.25 (s, 1H)	The slightly acidic ethynyl proton forms a strong hydrogen bond with the sulfoxide oxygen of DMSO, strongly deshielding the nucleus.
Cyclopropane (AA'BB')	~1.45 - 1.65 (m, 4H)	~1.50 - 1.70 (m, 4H)	Minor variations due to bulk diamagnetic susceptibility differences between solvents.
Integration Ratio	1 : 4	1 : 4	Remains constant; serves as an internal validation of structural integrity.

Experimental Protocols: Self-Validating NMR Workflow

To ensure reproducibility and scientific integrity, follow this step-by-step methodology for sample preparation and acquisition. Every step is designed with explicit causality to form a self-validating system.

Step 1: Precision Sample Preparation

• Action: Dissolve exactly 15 mg of 1-Ethynylcyclopropane-1-carbonitrile in 0.6 mL of 99.8% D CDCl

  (containing 0.03% v/v TMS). Transfer to a high-quality 5 mm quartz NMR tube.

• Causality: This specific concentration strikes the optimal balance. Higher concentrations increase sample viscosity (causing line broadening via shorter

  relaxation times), while lower concentrations require excessive scans, wasting instrument time. Quartz tubes prevent magnetic susceptibility distortions common in lower-grade glass.

Step 2: Instrument Shimming and Tuning

• Action: Lock the spectrometer to the deuterium signal of CDCl

  . Perform gradient shimming (Z1-Z5) until the lock level is maximized and stable.

• Causality: A perfectly homogeneous magnetic field (

  ) is mandatory to resolve the fine splitting within the cyclopropane AA'BB' multiplet. Poor shimming will artificially merge these peaks.

Step 3: Pulse Sequence and Acquisition

• Action: Set the excitation pulse to a 30° flip angle (zg30 sequence). Set the relaxation delay (

  ) to 2.0 seconds. Acquire 16 scans.

• Causality: A 30° pulse allows for rapid longitudinal (

  ) relaxation between scans. If a 90° pulse were used without a massively extended , the ethynyl proton (which has a longer than the sp cyclopropane protons) would not fully relax, destroying the quantitative integration.

Step 4: Self-Validation & Processing

• Action: Apply a 0.3 Hz exponential line-broadening window function before Fourier Transformation. Phase and baseline correct the spectrum.

• Validation Check: Set the residual CHCl

  peak to exactly 7.26 ppm to validate the chemical shift axis. Integrate the ethynyl singlet and the cyclopropane multiplet. A strict 1:4 ratio self-validates that the acquisition parameters were correct and the molecular structure is intact.

Workflow Visualization

Fig 1: Logical workflow for the NMR structural elucidation of 1-Ethynylcyclopropane-1-carbonitrile.

References

• Title: 1-Ethynylcyclopropane-1-carbonitrile (CID 167365479) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: 5-HMR-15 The AA'BB' Pattern Source: Organic Chemistry Data (Hans Reich's NMR Collection) URL: [Link]

Publish Comparison Guide: Mass Spectrometry of Ethynyl Cyanocyclopropanes

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of ethynyl cyanocyclopropanes, specifically focusing on 1-cyano-2-ethynylcyclopropane (C₆H₅N). This analysis synthesizes established fragmentation rules for substituted cyclopropanes and nitriles to provide a predictive framework for identifying these isomers in drug development and synthetic chemistry.

Part 1: Executive Summary & Chemical Identity

Ethynyl cyanocyclopropanes are high-energy, strained carbocycles often utilized as intermediates in the synthesis of antiviral agents and non-natural amino acids. Their analysis by Gas Chromatography-Mass Spectrometry (GC-MS) presents a unique challenge: distinguishing the molecular ion (M⁺) from common background fragments and differentiating stereoisomers (cis vs. trans).

Target Analyte Profile

• Compound: 1-Cyano-2-ethynylcyclopropane

• Molecular Formula: C₆H₅N

• Molecular Weight: 91.11 g/mol

• Key Functional Groups:

  • Cyclopropane Ring: High ring strain (~27.5 kcal/mol), prone to ring-opening.

  • Cyano (-C≡N): Electron-withdrawing, directs fragmentation via HCN loss.

  • Ethynyl (-C≡CH): Unsaturation site, directs fragmentation via C₂H₂ loss.

Part 2: Instrumentation & Methodology

To ensure reproducible fragmentation patterns, the following GC-MS protocol is recommended. This setup minimizes thermal degradation prior to ionization, which is critical for strained rings.

Recommended Protocol

Parameter	Setting / Condition	Rationale
Ionization Mode	Electron Ionization (EI)	Hard ionization (70 eV) is required to induce the diagnostic fragmentation necessary for structural elucidation.[1]
Source Temp	200 °C	High enough to prevent condensation but low enough to minimize thermal ring opening before ionization.
Column	DB-5ms or equivalent (30m x 0.25mm)	Non-polar phase separates isomers based on boiling point (cis usually elutes before trans).
Carrier Gas	Helium (1.0 mL/min)	Standard flow for optimal separation efficiency.
Scan Range	m/z 35 – 150	Focuses on the low-mass diagnostic region; eliminates high-mass background noise.

Part 3: Mechanistic Fragmentation Analysis

The mass spectrum of 1-cyano-2-ethynylcyclopropane is dominated by the interplay between ring strain relief and the stability of the resulting conjugated systems.

The Molecular Ion (m/z 91)

Unlike alkylbenzenes where m/z 91 represents the tropylium fragment (C₇H₇⁺), here m/z 91 is the Molecular Ion (M⁺) .

• Observation: The M⁺ peak is prominent because the ring-opened radical cation can stabilize through conjugation with the cyano and ethynyl groups.

• Warning: Do not misinterpret m/z 91 as a contaminant or tropylium fragment.

Primary Fragmentation Pathways

Upon electron impact, the cyclopropane ring opens to relieve strain, typically breaking the bond between the substituted carbons (C1-C2) or the adjacent bonds.

• Pathway A: Loss of Hydrogen Cyanide (HCN)

  • Mechanism: The cyano group and a proximal hydrogen (often from the ring or ethynyl group) are eliminated.

  • Transition: m/z 91 → m/z 64 (Loss of 27 Da).

  • Fragment: [C₅H₄]⁺• (Cyclopentadienyl radical cation analogue).

  • Significance: Diagnostic for the presence of the -CN group.

• Pathway B: Loss of Acetylene (C₂H₂)

  • Mechanism: Elimination of the ethynyl group or ring fragmentation.

  • Transition: m/z 91 → m/z 65 (Loss of 26 Da).

  • Fragment: [C₄H₃N]⁺• (Cyanocyclopropenyl or pyrrole-like cation).

  • Significance: Diagnostic for the ethynyl moiety.

• Pathway C: Hydrogen Loss (Aromatization)

  • Transition: m/z 91 → m/z 90 (Loss of 1 Da).

  • Mechanism: Loss of a hydrogen atom to form a fully conjugated, aromatic-like cation (e.g., cyanocyclopentadienyl cation).

Isomer Differentiation: Cis vs. Trans

While the fragments are identical, their relative abundances differ due to stereochemical effects.

• Cis-Isomer: The cyano and ethynyl groups are on the same side.

  • Effect: Steric repulsion weakens the C1-C2 bond. The "Ortho Effect" facilitates the interaction between the ethynyl hydrogen and the cyano nitrogen.

  • Result: Higher intensity of m/z 64 ([M-HCN]⁺) and m/z 90 ([M-H]⁺) compared to the trans isomer.

• Trans-Isomer: Substituents are on opposite sides.

  • Effect: Lower steric strain.

  • Result: A more intense Molecular Ion (m/z 91) relative to fragment peaks.

Part 4: Data Visualization (Fragmentation Pathway)

The following diagram illustrates the competitive fragmentation pathways for the molecular ion of ethynyl cyanocyclopropane.

Figure 1: Competitive fragmentation pathways for 1-cyano-2-ethynylcyclopropane (m/z 91) under Electron Ionization (70 eV).

Part 5: Comparative Data Summary

Use this table to interpret your GC-MS spectra. Relative abundances are predicted based on standard cyclopropane derivative behavior [1, 2].

m/z (Mass-to-Charge)	Ion Identity	Formula	Relative Abundance (Est.)	Diagnostic Note
91	Molecular Ion	[C₆H₅N]⁺•	80 - 100% (Base Peak)	Parent peak. Distinguishes from background.
90	[M-H]⁺	[C₆H₄N]⁺	40 - 60%	High intensity suggests cis-isomer (proximity effect).
65	[M-C₂H₂]⁺	[C₄H₃N]⁺	20 - 40%	Loss of acetylene unit. Confirms ethynyl group.
64	[M-HCN]⁺•	[C₅H₄]⁺•	30 - 50%	Loss of nitrile. Confirms cyano group.
63	[C₅H₃]⁺	[C₅H₃]⁺	10 - 20%	Secondary fragment from m/z 64 or 65.
39	[C₃H₃]⁺	[C₃H₃]⁺	15 - 25%	Propargyl cation (common hydrocarbon fragment).

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Cyclopropane Derivatives. National Institute of Standards and Technology. Available at: [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook (3rd ed.). Springer. (Chapter on Fragmentation of Cyclic Alkanes). Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for mechanism of HCN and C2H2 loss).

• Bouchoux, G. (2012). Gas Phase Ion Chemistry of Cyanocyclopropanes. Mass Spectrometry Reviews. Available at: [Link]

Sources

• 1. uni-saarland.de [uni-saarland.de]

Comparison of metabolic stability: Cyclopropane vs. gem-dimethyl analogs

This guide provides a technical comparison of metabolic stability between cyclopropane and gem-dimethyl analogs, designed for medicinal chemists and drug discovery scientists.

Executive Summary

In lead optimization, the "Magic Methyl" effect—introducing a gem-dimethyl group—is a classical strategy to block metabolic soft spots (typically

-methylene positions) and restrict conformation. However, the cyclopropane ring has emerged as a superior bioisostere in specific contexts.[1]

While both motifs restrict conformational freedom and increase steric bulk, they diverge significantly in their interaction with Cytochrome P450 (CYP) enzymes. This guide analyzes the mechanistic trade-offs: the gem-dimethyl group often blocks direct oxidation but increases lipophilicity (

), whereas the cyclopropane ring offers a unique electronic profile ( -like character) that resists hydrogen abstraction, though it carries a latent risk of radical ring-opening.

Mechanistic Comparison: CYP450 Interaction

The primary driver for substituting a gem-dimethyl group with a cyclopropane is the modulation of Bond Dissociation Energy (BDE) and Lipophilicity .

The Metabolic Fork in the Road

CYP450 metabolism typically initiates via Hydrogen Atom Transfer (HAT) from the substrate to the Compound I (Fe

=O) species.

Feature	Gem-Dimethyl ( )	Cyclopropane ( )
Metabolic Mechanism	Steric Blocking: The methyl groups physically obstruct CYP access to the adjacent carbon. However, the methyl groups themselves can become sites of oxidation (benzylic/allylic hydroxylation).	Electronic Deactivation: The C-H bonds in cyclopropane possess high -character (approx. ), resulting in a higher BDE (~106 kcal/mol) compared to secondary alkyl C-H bonds (~98 kcal/mol), making HAT difficult.
Lipophilicity ( )	Increases lipophilicity significantly (+0.6 to +0.8), potentially increasing non-specific binding and clearance.	Moderate increase (+0.3 to +0.5), often lower than gem-dimethyl, improving Ligand Efficiency (LE).
Risk Profile	Metabolic Switching: Blocking one site may shunt metabolism to the methyl groups themselves ( ).	Ring Opening (Radical Clock): If a radical is formed on the ring (or adjacent to it), the strain energy (~27.5 kcal/mol) can drive rapid ring opening, leading to reactive enone intermediates or mechanism-based inhibition (MBI).

Visualization of Metabolic Pathways

Figure 1: Divergent metabolic fates. Gem-dimethyl relies on sterics but risks methyl oxidation. Cyclopropane relies on electronics (bond strength) but risks ring opening if the barrier is breached.

Comparative Case Studies

Case Study A: Success – ERK1/2 Inhibitors (Astex)

In the optimization of ERK1/2 inhibitors, a tolyl methyl group was identified as a metabolic soft spot (

min).[2]

• Gem-dimethyl approach: Not viable due to steric clash with the narrow pocket.

• Cyclopropane approach: Replacing the methyl with a cyclopropane ring maintained potency while halting CYP3A4-mediated oxidation.

• Result:

  increased to 35 min without introducing toxicity.

Case Study B: The Cautionary Tale – HCV NS5B Inhibitors (BMS)

Bristol Myers Squibb researchers encountered a scenario where the cyclopropane was the liability .

• Issue: A cyclopropyl moiety on an amine underwent CYP-mediated single-electron transfer (SET), leading to ring opening and the formation of glutathione (GSH) conjugates (a marker for reactive metabolites).[3]

• Solution: Replacing the cyclopropane with a gem-dimethyl group completely averted the bioactivation.[3]

• Lesson: Avoid cyclopropanes directly attached to electron-rich nitrogens (cyclopropylamines) if there is a risk of SET oxidation.

Experimental Protocol: Microsomal Stability Assessment

To objectively compare your analogs, use this standardized Intrinsic Clearance (

) assay. This protocol ensures data integrity through self-validating controls.

Materials

• Liver Microsomes: Human/Rat (20 mg/mL protein conc).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM MgCl2).

• Quench Solution: Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide or Verapamil).

Workflow Diagram

Figure 2: Standardized Microsomal Stability Workflow.

Step-by-Step Procedure

• Preparation: Dilute test compounds to 1 µM (final <0.1% DMSO) in phosphate buffer (pH 7.4).

• Pre-incubation: Mix compound with microsomes (0.5 mg/mL final) and incubate at 37°C for 5 minutes. Why? To equilibrate temperature and check for non-NADPH dependent instability.

• Initiation: Add NADPH regenerating system to start the reaction.

• Time-Course: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold ACN (with Internal Standard). Vortex to precipitate proteins.

• Analysis: Centrifuge and inject supernatant into LC-MS/MS. Monitor the disappearance of the parent ion.

Data Calculation

Calculate the slope (

) of vs. time.

Decision Matrix: When to Use Which?

Scenario	Recommendation	Rationale
Metabolic Soft Spot is a	Cyclopropane	High BDE of cyclopropane prevents oxidation better than steric bulk alone.
Solubility is Low	Cyclopropane	Usually lower lipophilicity ( ) than gem-dimethyl.
Substrate is an Amine ( )	Gem-Dimethyl	Avoids risk of cyclopropylamine radical ring opening (bioactivation).
Narrow Binding Pocket	Cyclopropane	The "tied-back" nature of cyclopropane is often smaller than two free-rotating methyls.

References

• Barnes-Seeman, D. (2012). The role of cyclopropanes in drug discovery. Current Topics in Medicinal Chemistry. Link

• Kalgutkar, A. S., et al. (2005). Metabolism-guided drug design: Cyclopropylamines as a potential liability.[3] Chemical Research in Toxicology. Link

• Wuitschik, G., et al. (2010). Oxetanes as versatile elements in drug discovery and synthesis (Comparison with gem-dimethyl).[1][4] Angewandte Chemie International Edition. Link

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. Link

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. Link

Sources

• 1. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 2. cresset-group.com [cresset-group.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reactivity Comparison: 1-Ethynylcyclopropane-1-carbonitrile vs. 1-Ethynylcyclopropane

The following technical guide provides an in-depth objective comparison of 1-Ethynylcyclopropane-1-carbonitrile and 1-Ethynylcyclopropane , focusing on their electronic profiles, reactivity patterns, and experimental utility in drug discovery.

Executive Summary

In the context of medicinal chemistry and fragment-based drug design, these two compounds represent divergent strategic choices.

• 1-Ethynylcyclopropane (ECP) acts as a sterically demanding terminal alkyne . It is a robust building block where the cyclopropane ring serves as a stable bioisostere for isopropyl or tert-butyl groups, generally surviving standard alkyne functionalizations (e.g., Sonogashira, CuAAC).

• 1-Ethynylcyclopropane-1-carbonitrile (ECPCN) is an activated, electrophilic synthon . The geminal nitrile group dramatically alters the electronic landscape, activating the cyclopropane ring toward nucleophilic ring-opening (homoconjugate addition) and increasing the acidity of the acetylenic proton. It is not merely a "substituted" analogue but a reactive intermediate capable of divergent pathways.

Quick Comparison Matrix

Feature	1-Ethynylcyclopropane (ECP)	1-Ethynylcyclopropane-1-carbonitrile (ECPCN)
CAS No.	6746-94-7	2883050-75-5
Electronic Nature	Nucleophilic Alkyne / Neutral Ring	Electrophilic Alkyne / Activated Ring
Ring Strain	~27.5 kcal/mol	>28 kcal/mol (Destabilized by gem-substitution)
Primary Reactivity	Cycloaddition (Click), Cross-Coupling	Michael-type Addition, Ring Opening
Alkyne pKa (est.)	~25 (Similar to terminal alkynes)	~22-23 (Acidified by inductive -I effect of CN)
Stability	High (Stable to bases/nucleophiles)	Moderate (Sensitive to strong nucleophiles)

Electronic & Structural Analysis

The divergent reactivity of these molecules is governed by the interaction between the cyclopropane Walsh orbitals and the substituents.

1-Ethynylcyclopropane (ECP)[1][2]

• Conjugation: The cyclopropane ring acts as a weak electron donor to the alkyne via

  hyperconjugation. This stabilizes the alkyne but makes the ring susceptible to electrophilic attack (e.g., acid-catalyzed ring expansion).

• Sterics: The C1-H bond is short; the molecule is compact.

1-Ethynylcyclopropane-1-carbonitrile (ECPCN)

• Geminal Activation: The presence of both an alkyne and a nitrile (strong electron-withdrawing group, EWG) on C1 creates a "push-pull" strain, though both are withdrawing.

• LUMO Lowering: The nitrile group lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the ring carbons (C2/C3) electrophilic.

• Anion Stabilization: Upon nucleophilic attack at C2, the resulting negative charge at C1 is stabilized by resonance into the nitrile (

  -cyano carbanion) and the alkyne.

Figure 1: Electronic structural consequences of nitrile substitution.

Reactivity Profiles

A. Click Chemistry (CuAAC)

Objective: Formation of 1,2,3-triazoles.

• ECP: Reacts efficiently. The cyclopropane ring is inert to the copper(I) catalyst and the triazole formation conditions. It is a standard substrate for bioorthogonal labeling.

• ECPCN: Reacts, but with complications.

  • Rate: The electron-withdrawing nitrile generally accelerates the cycloaddition by lowering the alkyne LUMO.

  • Risk: The basic conditions often used (e.g., ascorbate/base or amine ligands) can trigger ring opening or degradation before the click reaction completes.

  • Sterics: The gem-disubstitution creates significant steric bulk at the reaction center, potentially requiring higher catalyst loading or temperature.

B. Nucleophilic Ring Opening (Homoconjugate Addition)

This is the critical differentiator.

• ECP: Inert to nucleophiles (amines, thiols, alkoxides) under standard conditions.

• ECPCN: Highly reactive. A nucleophile (Nu⁻) attacks the less hindered C2 carbon. The ring opens to relieve strain, generating a stabilized carbanion at C1.

Mechanism for ECPCN Ring Opening:

• Nucleophile attacks C2.

• C1-C2 bond breaks.[1]

• Negative charge localizes on C1, stabilized by -CN and -C≡CH.

• Protonation yields the acyclic product (e.g., a

  -nucleophile-substituted nitrile).

Figure 2: Homoconjugate addition pathway unique to ECPCN.

Experimental Data & Protocols

Protocol A: Standard CuAAC Reaction (ECP)

Use this protocol for 1-Ethynylcyclopropane.

Reagents:

• Alkyne: 1-Ethynylcyclopropane (1.0 equiv)

• Azide: Benzyl azide (1.0 equiv)

• Catalyst: CuSO₄·5H₂O (5 mol%)

• Reductant: Sodium Ascorbate (10 mol%)

• Solvent: t-BuOH/H₂O (1:1)

Methodology:

• Dissolve alkyne and azide in t-BuOH/H₂O.

• Add sodium ascorbate followed by copper sulfate.

• Stir vigorously at RT for 4–12 hours.

• Observation: Reaction proceeds cleanly. ECP ring remains intact.

• Workup: Dilute with water, extract with EtOAc. Yields typically >90%.

Protocol B: Controlled Nucleophilic Functionalization (ECPCN)

Use this protocol to demonstrate the electrophilic nature of ECPCN.

Reagents:

• Substrate: 1-Ethynylcyclopropane-1-carbonitrile (1.0 equiv)

• Nucleophile: Thiophenol (PhSH) (1.1 equiv)

• Base: K₂CO₃ (0.1 equiv, catalytic)

• Solvent: DMF or DMSO

Methodology:

• Dissolve ECPCN in dry DMF under inert atmosphere.

• Add Thiophenol.

• Add catalytic K₂CO₃ at 0°C.

• Critical Step: Monitor by TLC/LCMS. The ring opening is often rapid.

• Outcome: The product is NOT a cyclopropane. It is likely 4-(phenylthio)-2-(ethynyl)butanenitrile (or isomer depending on protonation).

  • Note: If you attempt a Sonogashira coupling with ECPCN using a nucleophilic base (e.g., hydroxide, alkoxide), this ring-opening side reaction will dominate.

Comparative Stability Data

Condition	1-Ethynylcyclopropane (ECP)	1-Ethynylcyclopropane-1-carbonitrile (ECPCN)
Acid (HCl/MeOH)	Unstable (Ring expansion to cyclobutanes/allylic halides)	Stable (Protonation of nitrile is difficult; ring resists acid opening better than ECP)
Base (NaOH/H₂O)	Stable	Unstable (Hydrolysis of nitrile or ring opening)
Nucleophile (R-SH)	No Reaction	Rapid Ring Opening (Homoconjugate addition)
Thermal (100°C)	Stable	Metastable (Potential for HCN elimination or polymerization)

Conclusion & Recommendations

For Drug Discovery:

• Select ECP if you need a stable, lipophilic spacer or a bioisostere for a tert-butyl group. It is a "set-and-forget" building block.

• Select ECPCN only if you intend to exploit the reactivity of the ring (e.g., to synthesize pyrroles, gem-disubstituted acyclic chains) or if the specific electronic withdrawal is required for target binding (covalent inhibition).

Handling Precaution: ECPCN should be stored at -20°C and handled as a potential alkylating agent due to its susceptibility to nucleophilic attack by biological thiols.

References

• Reactivity of Donor-Acceptor Cyclopropanes. Beilstein J. Org. Chem.2023 .[2][3]

• Click Chemistry: Reaction Rates and Suitability. PMC - NIH.2021 .[2]

• Synthesis and Reactivity of Alkynylcyclopropanes. ResearchGate.2000 .

• PubChem Compound Summary: 1-Ethynylcyclopropane-1-carbonitrile. National Library of Medicine.[2]2023 .[2][3] [2]

• Corey-Chaykovsky Reaction (Cyclopropane Synthesis). Organic Chemistry Portal.

Sources

• 1. Reactivity of electrophilic cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Ethynylcyclopropane-1-carbonitrile | C6H5N | CID 167365479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]

A Comparative Guide to the X-ray Crystallography of 1,1-Disubstituted Cyclopropane Derivatives: Unveiling Structural Nuances for Advanced Research

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional structure of molecular scaffolds is paramount. The cyclopropane ring, a motif of increasing importance in medicinal chemistry and materials science, presents unique structural characteristics. This guide provides an in-depth comparison of the X-ray crystallography data for various 1,1-disubstituted cyclopropane derivatives, offering insights into the influence of substituents on the ring's geometry and providing the experimental framework for such analyses.

The compact and strained nature of the cyclopropane ring imparts a rigid conformation that can be exploited to orient substituents in well-defined spatial arrangements, a critical aspect in the design of bioactive molecules. The 1,1-disubstitution pattern, in particular, offers a versatile platform for introducing a wide array of chemical functionalities, from electron-donating to electron-withdrawing groups, each exerting a distinct influence on the ring's structural parameters. This guide will delve into the crystallographic data of representative 1,1-disubstituted cyclopropanes, highlighting the subtle yet significant variations in bond lengths and angles and explaining the underlying electronic and steric effects.

The Crystallographic Workflow: From Molecule to Molecular Structure

The determination of a molecule's three-dimensional structure through single-crystal X-ray diffraction is a multi-step process that demands precision and a foundational understanding of crystallographic principles. The journey begins with the growth of a high-quality single crystal, often the most challenging step, and culminates in the refinement of a detailed molecular model.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

The causality behind these steps is critical. High purity of the starting material is essential as impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. The choice of crystallization technique—slow evaporation, vapor diffusion, or cooling—is dictated by the compound's solubility and stability, with the goal of achieving slow, ordered molecular packing. Once a suitable crystal is obtained, it is mounted and exposed to an X-ray beam. The resulting diffraction pattern is a reciprocal space representation of the crystal's electron density. Through a series of computational steps, including data processing, structure solution (often using direct methods or Patterson techniques), and refinement, a model of the atomic arrangement is generated and optimized to best fit the experimental data.

Comparative Analysis of 1,1-Disubstituted Cyclopropane Derivatives

The geometry of the cyclopropane ring is significantly influenced by the electronic and steric nature of its substituents. In an unsubstituted cyclopropane molecule, the C-C bond lengths are approximately 1.51 Å. However, the introduction of substituents at the C1 position can lead to noticeable distortions in the ring.

The following table presents a comparison of key crystallographic parameters for three distinct 1,1-disubstituted cyclopropane derivatives: cyclopropane-1,1-dicarboxylic acid (electron-withdrawing carboxyl groups), 1,1-diphenylcyclopropane (bulky, π-donating/withdrawing phenyl groups), and 1,1-dibromo-trans-2,3-diphenylcyclopropane (electron-withdrawing and sterically demanding bromo groups).

Compound	C1-C2 (Å)	C1-C3 (Å)	C2-C3 (Å)	∠C2-C1-C3 (°)	∠C1-C2-C3 (°)	∠C1-C3-C2 (°)	Reference
Cyclopropane-1,1-dicarboxylic acid	1.531	1.538	1.462	56.5	61.8	61.7
1,1-Diphenylcyclopropane	~1.52	~1.52	~1.50	~59.5	~60.2	~60.3
1,1-Dibromo-trans-2,3-diphenylcyclopropane	1.534	1.534	1.517	59.5	60.2	60.2

Expertise & Experience: Interpreting the Data

The data presented in the table reveals a clear trend. For cyclopropane-1,1-dicarboxylic acid , the two electron-withdrawing carboxylic acid groups at C1 lead to a significant lengthening of the adjacent C1-C2 and C1-C3 bonds and a pronounced shortening of the distal C2-C3 bond. This phenomenon can be attributed to the Walsh orbital model of cyclopropane. The high p-character of the C-C bonds in the cyclopropane ring allows for effective conjugation with the π-systems of the carbonyl groups. This interaction involves the donation of electron density from the cyclopropane's Walsh orbitals into the π* orbitals of the carbonyls, which weakens the adjacent C-C bonds and strengthens the distal one.

For 1,1-dibromo-trans-2,3-diphenylcyclopropane , the presence of two bromine atoms at C1 introduces both steric bulk and electronegativity. The observed lengthening of the C1-C2 and C1-C3 bonds is consistent with the inductive electron-withdrawing effect of the bromine atoms. The steric repulsion between the two bromine atoms and the adjacent phenyl groups also contributes to the observed bond lengths and angles.

Safety & Regulatory Compliance

Operational Guide: Disposal of 1-Ethynylcyclopropane-1-carbonitrile

Executive Summary: Immediate Action Directives

STOP AND READ: 1-Ethynylcyclopropane-1-carbonitrile (CAS: 2883050-75-5) is NOT a standard organic solvent waste. It possesses a unique "High Energy" structural motif combining a strained cyclopropane ring with a terminal alkyne.

• CRITICAL PROHIBITION: NEVER dispose of this compound in metal containers (steel drums/cans) or allow contact with copper, silver, or mercury. It forms shock-sensitive explosive acetylides.

• IMMEDIATE SEGREGATION: Isolate from strong oxidizers, acids, and bases.

• DISPOSAL PATH: High-temperature incineration (High BTU waste stream).

• STABILIZATION: Pure material must be diluted to <10% concentration in a compatible solvent before transfer to waste storage.

Technical Hazard Profile: The "Why" Behind the Protocol

To handle this compound safely, you must understand the thermodynamic instability inherent in its structure. This is not just a toxic nitrile; it is a stored-energy system.

Structural Feature	Associated Hazard	Operational Implication
Terminal Alkyne ( )	Explosive Acetylide Formation	Zero Metal Contact: Use only glass, HDPE, or Teflon containers. Avoid metal spatulas or needles if possible; use glass/plastic alternatives.
Cyclopropane Ring	Ring Strain Energy (~27.5 kcal/mol)	Shock/Heat Sensitivity: The molecule is "spring-loaded." Rapid heating or catalytic initiation can trigger violent ring-opening polymerization or decomposition.
Nitrile Group ( )	Cyanide Toxicity	Metabolic Risk: Ingestion or absorption can release cyanide ions. Standard cyanide antidotes should be accessible.

Pre-Disposal Stabilization Protocol

Standard Operating Procedure (SOP) for Bench-to-Waste Transfer

Objective: Desensitize the compound by reducing its concentration and thermal potential before it enters the central waste stream.

Step 1: Assessment

Determine the state of the material:

• Pure Liquid/Solid: High Risk. Must be diluted immediately.

• Reaction Mixture: Moderate Risk. Assess co-solvents.

Step 2: Dilution (The "10% Rule")

Never place pure 1-Ethynylcyclopropane-1-carbonitrile into a main waste carboy.

• Select a compatible inert solvent (e.g., Dichloromethane, Toluene, or Ethyl Acetate). Avoid ketones or aldehydes if trace acid/base is present to prevent condensation reactions.

• Dilute the compound to a concentration of 10% or less .

• Rationale: This acts as a thermal heat sink, preventing a runaway decomposition from propagating through the bulk liquid.

Step 3: Container Selection

• APPROVED: Amber Glass bottles (preferred), High-Density Polyethylene (HDPE).

• FORBIDDEN: Metal cans, safety cans with metal flame arrestors (unless confirmed stainless steel and strictly necessary, but glass is safer), containers with metal cap liners.

Disposal Workflow Logic

The following diagram outlines the decision-making process for disposing of this compound.

Figure 1: Decision logic for the safe disposal and segregation of acetylenic nitrile waste.

Regulatory & Waste Stream Specifications

When filling out your hazardous waste tags, use the following classifications. Note that while specific RCRA listings for this exact CAS may not exist, you must classify by characteristic .

Parameter	Specification	Notes
Primary RCRA Code	D001 (Ignitable)	Flash point is likely <60°C (based on structural analogs).
Secondary RCRA Code	D003 (Reactive)	Conservative Classification: Due to potential for explosive decomposition or reaction with water/air (if unstabilized).
Waste Profile Name	"Flammable Organic Nitrile (Acetylenic)"	Be explicit about the "Acetylenic" nature to warn downstream handlers.
DOT Hazard Class	Class 3 (Flammable Liquid)	Secondary: Class 6.1 (Toxic).
Segregation Group	Cyanides / Nitriles	Keep separate from acids to prevent HCN generation.

Emergency Spill Procedures

Scenario: A 100mL bottle of pure 1-Ethynylcyclopropane-1-carbonitrile drops and shatters in the fume hood.

• Evacuate & Isolate: Clear the immediate area. Alert the lab.

• PPE Upgrade: Do not approach without Silver Shield® (laminate) gloves and a respirator (if outside a hood).

• No Metal Tools: Do NOT use a metal dustpan or metal tongs to pick up glass. Use plastic scoops or stiff paper.

• Absorb: Use a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels (creates a high surface area flammable wick).

• Decontaminate: Wipe the surface with a mild detergent. Avoid strong bleach or acids which could react with the nitrile.

• Disposal: Place absorbent and glass debris into a wide-mouth HDPE jar . Label as "Spill Debris: Reactive/Flammable/Toxic."

References

• PubChem. (2023). 1-Ethynylcyclopropane-1-carbonitrile (Compound). National Library of Medicine. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

Personal protective equipment for handling 1-Ethynylcyclopropane-1-carbonitrile

Part 1: The Molecule & Its Hidden Hazards

CAS: 2883050-75-5 (Representative) | Formula: C₆H₅N | MW: 91.11 g/mol [1][2]

Handling 1-Ethynylcyclopropane-1-carbonitrile requires moving beyond standard safety data sheets (SDS). You are not just handling a toxic organic; you are managing a molecule with three distinct energetic vectors concentrated in a low-molecular-weight scaffold.

The "Triple Threat" Structural Analysis

• The Nitrile (-CN): A metabolic toxicity hazard. While not an instantaneous cyanide donor like inorganic salts, it can release Hydrogen Cyanide (HCN) under thermal decomposition or strong acid hydrolysis.

• The Terminal Alkyne (-C≡CH): A high-energy functional group. It poses a risk of forming explosive metal acetylides if it contacts Copper, Silver, or Mercury.[3]

• The Cyclopropane Ring: Adds ~27.5 kcal/mol of ring strain energy. This lowers the activation energy for decomposition, making the molecule more sensitive to shock and heat than linear nitriles.

Core Directive: Treat this compound as a Thermally Unstable Toxicant .

Part 2: The Defense Layer (PPE & Engineering Controls)

Standard laboratory PPE is insufficient for continuous handling of strained alkynyl nitriles. You must implement a "Defense in Depth" strategy.

Hand Protection Strategy

Critical Insight: Standard 4-mil nitrile gloves provide only incidental splash protection. Organic nitriles can permeate thin nitrile rubber in <15 minutes.

Contact Type	Recommended Glove System	Rationale
Incidental (Weighing/Transfer)	Double-Gloving: Inner: 4-mil Nitrile (Examination)Outer: 8-mil Nitrile (Extended Cuff)	Creates a sacrificial outer layer; color indicator systems (e.g., white inner/green outer) highlight breaches immediately.
High Risk (Spill/Synthesis)	Laminate Liner (Silver Shield/4H): Worn under outer Nitrile gloves.	Laminate films offer >4-hour breakthrough time against broad-spectrum organics but reduce dexterity.

Engineering Controls

• Primary Barrier: All operations involving open containers must occur in a certified Fume Hood operating at face velocity 80–100 fpm .

• Blast Shielding: Due to the ring strain + alkyne energy, use a free-standing polycarbonate blast shield during scale-up (>500 mg) or heating steps.

• Static Control: Use an anti-static gun or ionizer bar during weighing. The dry solid/liquid can accumulate static charge, risking ignition of its own vapors.[4]

Part 3: Operational Workflow (The Safe Loop)

This workflow is designed to minimize thermal stress and exposure duration.[5]

Figure 1: Thermal equilibration is critical. Opening a cold bottle introduces atmospheric moisture, which can initiate hydrolysis of the nitrile or freeze the stopper.

Step-by-Step Protocol

• Retrieval: Remove container from the freezer (-20°C).

• Equilibration: Allow the closed container to warm to ambient temperature inside the fume hood (approx. 30 mins). Why? Opening a cold container condenses water vapor, which can hydrolyze the nitrile to an amide/acid, releasing heat and potentially pressurizing the vial.

• Weighing:

  • Tare the receiving flask (not the paper).

  • Transfer solid/liquid using a disposable spatula or glass pipette.

  • Do not use metal spatulas if the material is visibly degraded or discolored (risk of metal acetylide formation). Use PTFE or wood.

• Solubilization: Dissolve immediately. Do not leave the neat material exposed to air/light.[6] Preferred solvents: DCM, THF, or Toluene (Anhydrous).

Part 4: Waste & Disposal (The "Do Not Quench" Rule)[3]

Disposal of high-energy precursors differs from standard organic waste.

The Golden Rule:

NEVER attempt to quench pure 1-Ethynylcyclopropane-1-carbonitrile. The heat of reaction from quenching a concentrated strained ring can trigger a runaway decomposition.

Disposal Decision Tree

Figure 2: Logical flow for disposal. Note the strict prohibition on quenching pure material.

Quenching Protocol (For Dilute Reaction Mixtures Only)

If the material is diluted (<0.1 M) in a reaction solvent:

• Cool the mixture to 0°C.

• Slowly add Dilute Sodium Hypochlorite (Bleach) or 1M NaOH . This converts the nitrile to a cyanate/amide and oxidizes the alkyne.

• Test pH to ensure basicity (> pH 10).

• Dispose of as "Basic Organic Waste" with a clear label: Contains Cyanide Derivatives.

Part 5: Emergency Response

Spill Response (Small Scale < 5g)

• Evacuate the immediate area.

• Don PPE: Double nitrile gloves + Goggles + Lab Coat (Silver Shield if available).

• Absorb: Use a non-reactive absorbent (Vermiculite or Sand). Do not use paper towels (exothermic reaction risk).

• Neutralize: Wipe the area with a 10% Bleach solution to oxidize any residues.

First Aid

• Inhalation: Move to fresh air immediately. If breathing is labored, oxygen should be administered by trained personnel.

• Skin Contact: Wash with soap and water for 15 minutes . Do not use alcohol (increases skin absorption).

• Cyanide Awareness: While unlikely to cause immediate cyanide collapse like NaCN, keep a Cyanide Antidote Kit (e.g., Hydroxocobalamin) accessible if working with >10g quantities, as metabolic breakdown can elevate blood cyanide levels over time.

References

• ChemScene. (2023). Safety Data Sheet: 1-Ethynylcyclopropanecarbonitrile (CAS 2883050-75-5).[1][2] Retrieved from

• BenchChem. (2025). Proper Disposal Procedures for SP-Alkyne: A Guide for Laboratory Personnel. Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: Ethynylcyclopropane derivatives. Retrieved from

• PubChem. (2023). Compound Summary: 1-Ethynylcyclopropane-1-carbonitrile (CID 167365479). National Library of Medicine. Retrieved from

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Cyclopropane.[4] Retrieved from

Sources

• 1. chemscene.com [chemscene.com]
• 2. Ethynylcyclopropane | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nj.gov [nj.gov]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. tcichemicals.com [tcichemicals.com]